6-Deoxy-L-talose

• CAS: 7658-10-0

Core Science & Biosynthesis

6-Deoxy-L-talose chemical structure and properties

Topic: 6-Deoxy-L-talose: Chemical Structure, Biosynthetic Logic, and Synthetic Protocols Content Type: Technical Monograph Audience: Pharmaceutical Researchers, Glycobiologists, and Medicinal Chemists

Executive Summary

6-Deoxy-L-talose (CAS: 7658-10-8), also historically referred to as L-pneumose , is a rare deoxyhexose found exclusively in the O-specific polysaccharides (O-antigens) of certain Gram-negative bacteria, including Actinobacillus actinomycetemcomitans, Escherichia coli (serotypes O45, O66), and Pseudomonas maltophilia. Structurally, it is the C-4 epimer of L-rhamnose and the C-2 epimer of L-fucose.

Its significance in drug development lies in its high immunogenicity and restricted distribution to pathogenic bacteria, making it a high-value target for glycoconjugate vaccine development and a precise biomarker for serotyping. This guide delineates its stereochemical architecture, the enzymatic machinery governing its biosynthesis, and a validated chemical synthesis protocol for generating reference standards.

Molecular Architecture & Physicochemical Profile

6-Deoxy-L-talose exists primarily in the pyranose form. Its distinctiveness arises from the "all-axial" (or near all-axial) orientation of hydroxyl groups on the pyranose ring (in the

conformation), particularly at C-2, C-3, and C-4, which imparts unique steric properties compared to its more common isomers, L-rhamnose and L-fucose.

Stereochemical Configuration

• Fisher Projection (L-series): OH groups at C-2, C-3, and C-4 are all on the right .

• Relationship to Common Sugars:

  • vs. L-Rhamnose (6-deoxy-L-mannose): Epimeric at C-4 .[1]

  • vs. L-Fucose (6-deoxy-L-galactose): Epimeric at C-2 .

Table 1: Physicochemical Properties

Property	Value	Notes
IUPAC Name	(3R,4R,5S,6S)-6-methyloxane-2,3,4,5-tetrol	Pyranose form
Molecular Formula	C₆H₁₂O₅
Molecular Weight	164.16 g/mol
CAS Registry	7658-10-8
Melting Point	121–125 °C	Varies by anomeric purity ( / mix)
Specific Rotation	(c=1, H₂O)	Equilibrium value
Isomeric Key	C-4 Axial Hydroxyl	Critical for antibody recognition

Biosynthetic Machinery: The C-4 Reductase Switch

In biological systems, 6-deoxy-L-talose is synthesized as a nucleotide sugar, dTDP-6-deoxy-L-talose .[2][3][4] The pathway diverges from the well-characterized L-rhamnose pathway at the final reduction step.

Mechanistic Insight

The precursor, dTDP-4-keto-6-deoxy-L-mannose , contains a ketone at C-4.[3]

• RmlD (Rhamnose Synthase): Reduces the C-4 ketone to an equatorial hydroxyl (forming L-rhamnose).

• Tll (Talose Synthase): Reduces the C-4 ketone to an axial hydroxyl (forming 6-deoxy-L-talose).

This stereospecificity is dictated by the orientation of the NADPH hydride attack within the enzyme active site.

Figure 1: Divergent Biosynthetic Pathway (Graphviz)

Caption: Divergence of L-rhamnose and 6-deoxy-L-talose pathways via stereospecific C4-reduction.

Chemical Synthesis Protocol

Synthesis of 6-deoxy-L-talose is challenging due to the need to invert the C-4 center of the abundant precursor, L-rhamnose. The following protocol utilizes an Oxidation-Reduction Inversion strategy, which is more reliable than

displacement on secondary sugars.

Strategic Rationale

• Starting Material: L-Rhamnose (inexpensive, correct chirality at C2, C3, C5).

• Protection: Isopropylidene (acetonide) locks C2 and C3.

• Inversion: Oxidation of C4-OH to a ketone destroying the stereocenter, followed by stereoselective reduction to the axial alcohol (Talose configuration).

Step-by-Step Methodology

Step 1: Acetonide Protection

• Reagents: L-Rhamnose, 2,2-dimethoxypropane, p-toluenesulfonic acid (cat.), Acetone.

• Procedure: Suspend L-rhamnose in dry acetone. Add 2,2-dimethoxypropane and acid catalyst. Stir at RT for 4h. Neutralize with triethylamine.

• Product: Methyl 2,3-O-isopropylidene-α-L-rhamnopyranoside (after glycosidation with MeOH/H+).

• Validation: NMR shows disappearance of free OH signals and appearance of gem-dimethyl singlets (~1.3, 1.5 ppm).

Step 2: Oxidation (The "Ulose" Intermediate)

• Reagents: DMSO, Oxalyl chloride (Swern) or Dess-Martin Periodinane (DMP), DCM, -78°C.

• Procedure: Perform standard Swern oxidation on the protected rhamnoside.

• Mechanism: Converts the C4-equatorial alcohol into a C4-ketone.

• Product: Methyl 6-deoxy-2,3-O-isopropylidene-α-L-lyxo-hexopyranosid-4-ulose.

Step 3: Stereoselective Reduction (The Critical Step)

• Reagents: L-Selectride (Lithium tri-sec-butylborohydride) or NaBH₄ (less selective), THF, -78°C.

• Rationale: L-Selectride is bulky. It attacks the ketone from the less hindered equatorial face, forcing the new hydroxyl group into the axial position.

• Procedure: Add L-Selectride dropwise to the ketone in THF at -78°C. Quench with H₂O₂/NaOH.

• Product: Methyl 6-deoxy-2,3-O-isopropylidene-α-L-talopyranoside.

• Validation:

  coupling constant in -NMR decreases significantly (axial-axial vs axial-equatorial coupling).

Step 4: Global Deprotection

• Reagents: 90% Trifluoroacetic acid (TFA) (aq) or HCl/MeOH.

• Procedure: Hydrolyze the acetonide and the methyl glycoside (if free sugar is desired).

• Final Product: 6-Deoxy-L-talose.[5][6][2][4][7][8][9]

Figure 2: Synthesis Workflow (Graphviz)

Caption: Chemical inversion of L-rhamnose to 6-deoxy-L-talose via oxidation-reduction.

Biological & Pharmaceutical Relevance[11]

Immunogenicity and O-Antigens

6-Deoxy-L-talose is a defining epitope in the O-antigens of:

• Actinobacillus actinomycetemcomitans (Serotype c): The O-antigen is a homopolymer of 6-deoxy-L-talose linked

  .

• Escherichia coli (O45): Contains 6-deoxy-L-talose in the repeating unit.[6][4][10]

Drug Development Implication: Because mammals lack 6-deoxy-L-talose, glycoconjugates containing this sugar are highly immunogenic. They serve as excellent candidates for vaccine development against periodontal disease (A. actinomycetemcomitans) and specific E. coli infections.

NMR Diagnostics

In

-NMR analysis of bacterial polysaccharides, the anomeric proton ( ) of -L-6-deoxytalose typically resonates downfield (~5.0–5.2 ppm) with a small coupling constant ( ), indicative of the equatorial-equatorial or equatorial-axial relationship depending on the linkage, distinct from the larger splitting seen in glucose/galactose derivatives.

References

• Pazur, J. H., et al. (1972).[6] Glycans from streptococcal cell walls: An antigenic triheteroglycan of 6-deoxy-L-talose, L-rhamnose and D-galactose.[6][11] Archives of Biochemistry and Biophysics.[6] Link

• Jann, B., et al. (1995).[6] NMR investigation of the 6-deoxy-L-talose-containing O45, O45-related (O45rel), and O66 polysaccharides of Escherichia coli.[6][10] Carbohydrate Research.[6][10][12] Link

• Nakano, Y., et al. (2000). Biosynthesis of dTDP-6-deoxy-L-talose in Actinobacillus actinomycetemcomitans.[2][4] Journal of Biological Chemistry.[9]

• Gaugler, R. W., & Gabriel, O. (1973). Biological mechanisms involved in the formation of deoxy sugars VII.[13] Biosynthesis of 6-deoxy-L-talose. Journal of Biological Chemistry.[6][9] Link

• Kulkarni, S. S., et al. (2013). General and divergent protocol to access differentially protected rare deoxy amino L-sugar building blocks.[14] Organic & Biomolecular Chemistry.[11]

Sources

• 1. scholarworks.gvsu.edu [scholarworks.gvsu.edu]
• 2. dTDP-6-deoxy-L-talose 4-dehydrogenase - Wikipedia [en.wikipedia.org]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. dTDP-6-Deoxy-L-talose | Chemical Substance Information | J-GLOBAL [jglobal.jst.go.jp]
• 6. caymanchem.com [caymanchem.com]
• 7. dTDP-6-deoxy-L-talose 4-dehydrogenase (NAD+) - Wikipedia [en.wikipedia.org]
• 8. 6-Deoxy-L-tallose | CymitQuimica [cymitquimica.com]
• 9. Genetics of O-Antigen Biosynthesis in Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 10. NMR investigation of the 6-deoxy-L-talose-containing O45, O45-related (O45rel), and O66 polysaccharides of Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 6-Deoxy-L-talose | 7658-10-8 [chemicalbook.com]
• 12. glycoscience.ru [glycoscience.ru]
• 13. academic.oup.com [academic.oup.com]
• 14. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Core Structural Differences Between 6-Deoxy-L-talose and L-rhamnose

This guide provides a detailed comparative analysis of 6-Deoxy-L-talose and L-rhamnose, two structurally similar yet functionally distinct 6-deoxyhexoses. Designed for researchers, scientists, and drug development professionals, this document elucidates the critical stereochemical nuances that define their unique chemical identities and biological roles. We will move beyond simple definitions to explore the causality behind their conformational preferences and the functional implications of their epimeric relationship.

Foundational Chemistry: Shared Blueprint, Divergent Identities

At a cursory glance, 6-Deoxy-L-talose and L-rhamnose (also known as 6-deoxy-L-mannose) appear identical.[1][2][3] They are monosaccharides classified as methyl-pentoses or 6-deoxy-hexoses, sharing the same molecular formula (C₆H₁₂O₅) and a molar mass of approximately 164.16 g/mol .[2][4][5] This shared foundation, however, gives rise to profound differences rooted in the three-dimensional arrangement of their atoms—a concept known as stereochemistry. Both are L-sugars, an unusual configuration in nature where D-sugars predominate, a characteristic they share with other notable sugars like L-fucose and L-arabinose.[1]

Property	6-Deoxy-L-talose	L-rhamnose
Molecular Formula	C₆H₁₂O₅[5][6]	C₆H₁₂O₅[2][4]
Molar Mass	~164.16 g/mol [5][6]	~164.16 g/mol [2]
IUPAC Name	(2R,3R,4R,5S)-2,3,4,5-tetrahydroxyhexanal[7]	(2R,3S,4S,5S)-2,3,4,5-tetrahydroxyhexanal
Common Synonyms	L-Talomethylose, L-Pneumose[5]	6-Deoxy-L-mannose, L-Mannomethylose[2][3]

The Core Distinction: A Tale of C-4 Epimers

The fundamental structural difference between 6-Deoxy-L-talose and L-rhamnose lies in their stereochemistry at the fourth carbon (C-4). They are C-4 epimers , meaning they differ only in the configuration of the hydroxyl (-OH) group at this single chiral center.[8] This subtle distinction has cascading effects on the molecule's overall shape and biological function.

To visualize this, we use Fischer projections, a 2D representation of the linear, open-chain form of these sugars.[9][10] In a Fischer projection, horizontal lines represent bonds coming out towards the viewer, while vertical lines represent bonds going away.[11][12]

For L-sugars, the hydroxyl group on the highest-numbered chiral carbon (C-5) is on the left. Observing the C-4 position:

• In L-rhamnose , the C-4 hydroxyl group is on the right .

• In 6-Deoxy-L-talose , the C-4 hydroxyl group is on the left .

There is also a stereochemical difference at the C-2 position.

Fig. 1: Fischer projections highlighting the C-4 epimeric difference.

From Linear Chains to Stable Rings: Cyclization and Conformation

In solution, monosaccharides predominantly exist as cyclic structures. The aldehyde group at C-1 reacts with the hydroxyl group at C-5 to form a stable six-membered ring called a pyranose. This cyclization is best represented by Haworth projections.[13][14][15]

Causality in Projection: The rule for converting a Fischer to a Haworth projection is straightforward: any group on the right in the Fischer projection points down in the Haworth projection, and any group on the left points up.[14] The terminal -CH₃ group (C-6) of an L-sugar typically points down when the ring is formed.

Fig. 2: Simplified Haworth projections of the α-anomers.

While Haworth projections are useful, they are a simplification. Pyranose rings are not planar; they adopt a more stable, three-dimensional "chair" conformation to minimize steric and torsional strain.[16][17][18] In a chair conformation, substituents on the ring carbons can occupy one of two positions:

• Axial (ax): Perpendicular to the plane of the ring (straight up or down).

• Equatorial (eq): In the approximate plane of the ring (pointing out to the side).

The energetic cost of steric hindrance: Bulky substituents prefer the equatorial position to avoid 1,3-diaxial interactions —unfavorable steric repulsion with other axial groups.[16][19] The C-4 epimerization directly impacts which hydroxyl groups are forced into the more sterically hindered axial positions, thus influencing the molecule's overall stability and predominant conformation. L-rhamnose typically favors the ¹C₄ conformation where three of the four hydroxyl groups can occupy equatorial positions. The C-4 epimerization in 6-deoxy-L-talose alters these preferences.

Fig. 3: Comparison of chair conformations showing axial (red) vs. equatorial (green) groups.

Functional Consequences and Biological Relevance

The structural divergence driven by C-4 stereochemistry is not merely academic; it is the basis for their distinct roles in biology. Enzymes, particularly glycosyltransferases that build complex carbohydrates, are exquisitely sensitive to the shape and stereochemistry of their substrates.[8][20] The different spatial arrangement of hydroxyl groups in L-rhamnose versus 6-Deoxy-L-talose means they are recognized by entirely different sets of enzymes.

• Bacterial Cell Surfaces: Both sugars are important components of bacterial cell walls, specifically in the O-antigen of lipopolysaccharides (LPS) and other surface glycoconjugates.[21][22][23] The specific sugar present (and its linkage) contributes to the serotype of the bacterium. For instance, 6-deoxy-L-talose is found in the O-specific polysaccharide of certain E. coli and Pseudomonas species, while L-rhamnose is widespread across many bacterial genera.[22][24]

• Biosynthetic Pathways: The biosynthesis of these sugars proceeds through a common intermediate, dTDP-4-keto-6-deoxy-L-mannose. The final step is a stereospecific reduction. The enzyme dTDP-L-rhamnose synthase produces L-rhamnose, while a different epimerase/reductase is required to produce 6-deoxy-L-talose.[21] This enzymatic checkpoint ensures the correct building block is produced for its designated biological purpose.

Experimental Protocol: Analytical Differentiation by GC-MS

Distinguishing between C-4 epimers requires precise analytical techniques. Gas Chromatography-Mass Spectrometry (GC-MS) of their alditol acetate derivatives is a robust and definitive method.

Principle of the Method: The core challenge is that sugars themselves are not volatile enough for GC analysis. This protocol uses a two-step derivatization to convert the non-volatile sugars into volatile alditol acetates. First, the cyclic sugar is opened and its aldehyde group is reduced to a primary alcohol, forming a linear alditol. This eliminates the complexity of anomers. Second, all hydroxyl groups are acetylated. The resulting per-O-acetylated alditols are volatile and can be separated by GC. The different stereochemistry of the epimers results in slightly different interactions with the GC column, leading to distinct retention times. Mass spectrometry provides definitive identification based on the mass-to-charge ratio and fragmentation pattern.

Step-by-Step Methodology

• Reduction to Alditols

  • 1.1: Dissolve 1-2 mg of the purified monosaccharide sample (or hydrolyzed polysaccharide) in 1 mL of 2 M NH₄OH.

  • 1.2: Add 10 mg of sodium borohydride (NaBH₄).

  • 1.3: Incubate at 60°C for 1 hour to reduce the aldehyde to an alcohol.

  • 1.4: Neutralize the reaction by dropwise addition of glacial acetic acid until effervescence ceases.

  • 1.5: Evaporate to dryness under a stream of nitrogen. To remove borate salts, add 1 mL of methanol and evaporate to dryness; repeat this step three times.

• Acetylation

  • 2.1: To the dry alditol sample, add 0.5 mL of acetic anhydride and 0.5 mL of pyridine.

  • 2.2: Tightly cap the vial and incubate at 100°C for 1 hour.

  • 2.3: Cool the sample to room temperature.

  • 2.4: Evaporate the reagents under nitrogen. Add 1 mL of toluene and evaporate again to azeotropically remove any remaining reagents.

• Sample Preparation for GC-MS

  • 3.1: Re-dissolve the dry alditol acetate derivative in 200 µL of acetone or ethyl acetate.

  • 3.2: Transfer the sample to a GC vial.

• GC-MS Analysis

  • 4.1: Inject 1 µL of the sample onto a suitable capillary column (e.g., a DB-5 or similar).

  • 4.2: Use a temperature program that provides good separation, for example: initial temperature of 160°C, ramp at 2°C/min to 220°C, and hold for 10 minutes.

  • 4.3: The mass spectrometer should be operated in Electron Impact (EI) mode.

  • 4.4: Monitor for the characteristic fragmentation ions of hexitol acetates and compare retention times against authentic standards for L-rhamnose and 6-Deoxy-L-talose. The derivative of 6-Deoxy-L-talose will typically have a slightly different retention time than that of L-rhamnose.

Fig. 4: Experimental workflow for the differentiation of sugar epimers via GC-MS.

Conclusion

References

• ResearchGate. (n.d.). Chemical structure of different mucilage (L- rhamnose (C6H12O5).... Retrieved from [Link]

• ResearchGate. (n.d.). Fischer projection of L -rhamnose, L -lyxose and L -mannose. Retrieved from [Link]

• Wikipedia. (2024). Rhamnose. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 12302973, 6-deoxy-L-talose. Retrieved from [Link]

• Allery, J. (2018, January 11). The Haworth Projection. Master Organic Chemistry. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 151474, 6-Deoxytalose. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 25310, L-Rhamnose. Retrieved from [Link]

• ResearchGate. (n.d.). Pathways for the synthesis of dTDP-6-deoxy-L-talose, dTDP-Lrhamnose,.... Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). L-(-)-rhamnose. NIST Chemistry WebBook. Retrieved from [Link]

• PDBj. (2012, December 7). Structure of l-rhamnose isomerase in complex with l-rhamnopyranose demonstrates the sugar-ring opening mechanism and the role of a substrate sub-binding site. Retrieved from [Link]

• Nicholson, B. E. (2014, September 5). Structural and Functional Studies of GDP-6-Deoxy-Talose and GDP-Rhamnose Biosynthetic Enzymes. ScholarWorks@GVSU. Retrieved from [Link]

• Chemistry Steps. (2020, December 10). Fischer Projections. Retrieved from [Link]

• Wikipedia. (2023). Carbohydrate conformation. Retrieved from [Link]

• ResearchGate. (n.d.). Chemical structures of aldohexose stereoisomers (Fischer projection). Retrieved from [Link]

• Vaia. (n.d.). Draw Fischer projections for (a) L-mannose, (b) L-fucose (6-deoxy-L. Retrieved from [Link]

• PubMed. (2012, March 28). Studies on the conformational flexibility of α-L-rhamnose-containing oligosaccharides using 13C-site-specific labeling, NMR spectroscopy and molecular simulations: implications for the three-dimensional structure of bacterial rhamnan polysaccharides. Retrieved from [Link]

• Filo. (2025, September 10). Question: Draw the chair conformation of D-talopyranose Talose is the C-... Retrieved from [Link]

• Wikipedia. (2024). Haworth projection. Retrieved from [Link]

• Glycopedia. (n.d.). Structural features. Retrieved from [Link]

• Chegg. (2022, May 31). 1. (14 points) Answer the following questions regarding Rhamnose, a sugar shown below. Retrieved from [Link]

• Chegg. (2020, April 22). Solved 2. Rutinose is a disaccharide consisting of. Retrieved from [Link]

• University of Miami. (1999, April 13). Haworth Projections. Retrieved from [Link]

• Chemistry LibreTexts. (2022, July 4). Haworth Formula. Retrieved from [Link]

• It's Dr. Dan. (2023, October 20). How to Draw Haworth Projections of L and D Glucose from Fischer Projections [Video]. YouTube. Retrieved from [Link]

• The Chemis-try. (2024, May 11). The Haworth Projection of Aldose Sugars - Lec10 [Video]. YouTube. Retrieved from [Link]

• Chemistry Learner. (n.d.). Haworth Projection: Definition, Illustration, and Examples. Retrieved from [Link]

• Aarhus University. (2016, July 21). 6-Deoxyhexoses from L-Rhamnose in the Search for Inducers of the Rhamnose Operon: Synergy of Chemistry and Biotechnology. Retrieved from [Link]

• ResearchGate. (n.d.). Chair conformation of the six-membered ring. Retrieved from [Link]

• Khan Academy. (n.d.). Fischer projections [Video]. Retrieved from [Link]

• The Organic Chemistry Tutor. (2021, January 31). Chair Conformation and Ring Flips [Video]. YouTube. Retrieved from [Link]

• It's Dr. Dan. (2023, March 22). Carbohydrates: How to Draw Fischer to Haworth Projections using Mannose [Video]. YouTube. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Fischer Projections. Retrieved from [Link]

• PubMed. (2016, August 22). 6-Deoxyhexoses from l-Rhamnose in the Search for Inducers of the Rhamnose Operon: Synergy of Chemistry and Biotechnology. Retrieved from [Link]

• Journal of the American Chemical Society. (2023, July 12). Preference of Bacterial Rhamnosyltransferases for 6-Deoxysugars Reveals a Strategy To Deplete O-Antigens. Retrieved from [Link]

• Chad's Prep. (2020, October 8). Fischer Projections Simplified | Easily Assign R & S | Organic Chemistry 5.4 [Video]. YouTube. Retrieved from [Link]

• Transformation Tutoring. (2022, December 2). Complete Guide to Chair Conformations. Retrieved from [Link]

• Chemistry LibreTexts. (2025, April 9). 25.4: Configurations of Aldoses. Retrieved from [Link]

• ResearchGate. (2025, August 10). From l-Rhamnose to Rare 6-Deoxy-l-Hexoses. Retrieved from [Link]

Sources

• 1. Rhamnose - Wikipedia [en.wikipedia.org]
• 2. L-(+)-Rhamnose | CAS 3615-41-6 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 3. L-Rhamnose | C6H12O5 | CID 25310 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 6-deoxy-L-talose | C6H12O5 | CID 12302973 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 6-Deoxytalose | C6H12O5 | CID 151474 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Buy Online CAS Number 7658-10-8 - TRC - 6-Deoxy-L-talose | LGC Standards [lgcstandards.com]
• 8. scholarworks.gvsu.edu [scholarworks.gvsu.edu]
• 9. Fischer Projections [chemistrysteps.com]
• 10. Khan Academy [khanacademy.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. m.youtube.com [m.youtube.com]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. Haworth projection - Wikipedia [en.wikipedia.org]
• 15. Haworth Projection: Definition, Illustration, and Examples [chemistrylearner.com]
• 16. Carbohydrate conformation - Wikipedia [en.wikipedia.org]
• 17. physiol.uzh.ch [physiol.uzh.ch]
• 18. researchgate.net [researchgate.net]
• 19. transformationtutoring.com [transformationtutoring.com]
• 20. Structure of l-rhamnose isomerase in complex with l-rhamnopyranose demonstrates the sugar-ring opening mechanism and the role of a substrate sub-binding site - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. 6-Deoxy-L-talose | 7658-10-8 [chemicalbook.com]
• 23. pubs.acs.org [pubs.acs.org]
• 24. Studies on the conformational flexibility of α-L-rhamnose-containing oligosaccharides using 13C-site-specific labeling, NMR spectroscopy and molecular simulations: implications for the three-dimensional structure of bacterial rhamnan polysaccharides [pubmed.ncbi.nlm.nih.gov]

Biosynthetic Architecture of dTDP-6-deoxy-L-talose: Mechanisms and Protocols

This guide details the biosynthetic pathway of dTDP-6-deoxy-L-talose , a rare deoxysugar nucleotide critical for the serotype-specificity of Aggregatibacter actinomycetemcomitans (formerly Actinobacillus) and a key component of the O-antigen lipopolysaccharide (LPS).[1]

Executive Summary & Biological Significance

dTDP-6-deoxy-L-talose is the activated sugar donor for the incorporation of 6-deoxy-L-talose into bacterial cell surface glycans.[2] Unlike its ubiquitous C4-epimer, L-rhamnose (6-deoxy-L-mannose), L-talose is restricted to specific Gram-negative serotypes (e.g., A. actinomycetemcomitans serotype c) and select secondary metabolites.

The pathway represents a critical divergence in nucleotide sugar metabolism. While the initial steps are shared with the rhamnose pathway, the terminal reduction step is governed by a stereospecific reductase (Tll or Tal ) that dictates the axial configuration at C4, distinguishing it from the equatorial C4-hydroxyl of rhamnose.

Target Audience: This guide is designed for biochemists and microbiologists investigating O-antigen biosynthesis, glycoengineering, and potential antimicrobial targets within the Pasteurellaceae family.

The Biosynthetic Pathway: Enzymatic Mechanics

The de novo biosynthesis proceeds from Glucose-1-Phosphate (Glc-1-P) and dTTP through four enzymatic steps. The first three enzymes (RmlA, RmlB, RmlC) are shared with the dTDP-L-rhamnose pathway.[3] The divergence occurs at the fourth step.

Step 1: Activation (RmlA)

• Enzyme: Glucose-1-phosphate thymidylyltransferase (RmlA).

• Reaction:

  -D-Glc-1-P + dTTP dTDP- -D-Glucose + PPi.

• Mechanism: Bi-bi ordered mechanism. The enzyme activates the sugar by coupling it to a nucleotide carrier, providing the binding energy required for downstream modifications.

Step 2: Dehydration (RmlB)

• Enzyme: dTDP-glucose 4,6-dehydratase (RmlB).[1]

• Reaction: dTDP-

  -D-Glucose dTDP-4-keto-6-deoxy-D-glucose.

• Mechanism: Intramolecular oxidoreduction.

  • Oxidation at C4 by enzyme-bound NAD+ (generating NADH).

  • Elimination of water between C5 and C6 (forming a

    enol intermediate).

  • Reduction at C6 by the bound NADH.

  • Result: A 4-keto-6-deoxy intermediate that activates the C3 and C5 positions for further modification.

Step 3: Epimerization (RmlC)

• Enzyme: dTDP-4-keto-6-deoxyglucose 3,5-epimerase (RmlC).[1]

• Reaction: dTDP-4-keto-6-deoxy-D-glucose

  dTDP-4-keto-6-deoxy-L-mannose (also known as dTDP-6-deoxy-L-lyxo-4-hexulose).

• Mechanism: Double epimerization at C3 and C5. This crucial step inverts the stereochemistry at both chiral centers, converting the D-sugar scaffold into the L-series.

Step 4: Stereospecific Reduction (The Divergence)

This is the pathway-defining step.

• Enzyme: dTDP-6-deoxy-L-talose 4-reductase (Gene: tll in A. actinomycetemcomitans; tal in Kitasatospora).[1]

• Reaction: dTDP-4-keto-6-deoxy-L-mannose + NADPH + H+

  dTDP-6-deoxy-L-talose + NADP+.

• Stereochemistry: The enzyme transfers a hydride from NADPH to the C4-keto group.[4]

  • Tll/Tal Action: Hydride attack occurs from the si-face (relative to the final chiral center), resulting in an axial hydroxyl group at C4.

  • Contrast with RmlD: In the rhamnose pathway, RmlD directs hydride attack to form an equatorial hydroxyl.

Visualization: Pathway Logic & Divergence

The following diagram illustrates the molecular logic of the pathway, highlighting the critical divergence point controlled by Tll vs. RmlD.

Caption: Divergent biosynthesis of C4-epimers. Tll dictates the formation of dTDP-6-deoxy-L-talose via stereospecific reduction.

Enzymology & Kinetic Characteristics[6][7][8][9]

Understanding the kinetic behavior of the pathway enzymes is vital for in vitro reconstitution or inhibitor design. While RmlA-C are well-characterized, Tll (the talose reductase) is the unique variable.

Table 1: Comparative Enzymatic Parameters

Note: Specific kinetic constants for Tll are rare in literature; values below represent the homologous RmlD/RMD family to illustrate the catalytic range, with specific notes on Tll where available.

Enzyme	Function	Cofactor	Kinetic Profile ( )	Structural Features
RmlA	Activation		mM (Glc-1-P)	Tetramer; allosteric regulation by dTDP-L-rhamnose (feedback inhibition).
RmlB	Dehydration		Tightly bound (regenerated)	Homodimer; Rossmann fold.
RmlC	Epimerization	None	mM	Homodimer; Histidine-mediated proton transfer.
Tll / Tal	Reduction	NADPH	Substrate specific	Short-chain Dehydrogenase/Reductase (SDR) family. Low sequence homology to RmlD despite functional similarity.
RmlD	Reduction	NADPH	(substrate)	Homodimer; dependent dimerization in some species.

Key Insight: The Burkholderia genus possesses an alternative "salvage" or interconversion pathway involving WbiB (or Tle), a 4-epimerase that can directly interconvert dTDP-L-rhamnose and dTDP-6-deoxy-L-talose, bypassing the de novo reductase specificity in some contexts.

Experimental Protocols: Characterization & Synthesis

To validate this pathway or synthesize dTDP-6-deoxy-L-talose for glycosyltransferase assays, the following self-validating workflow is recommended.

Protocol A: In Vitro Enzymatic Synthesis

Objective: Produce analytical quantities of dTDP-6-deoxy-L-talose from dTDP-glucose.

• Enzyme Preparation:

  • Clone rmlB, rmlC, and tll (from A. actinomycetemcomitans) into pET28a vectors.

  • Express in E. coli BL21(DE3) at 16°C (overnight) to maximize solubility.

  • Purify via Ni-NTA affinity chromatography. Checkpoint: Verify purity >90% via SDS-PAGE.

• Reaction Assembly:

  • Buffer: 50 mM Tris-HCl (pH 7.5), 5 mM

    .

  • Substrates: 5 mM dTDP-Glucose, 10 mM NADPH (excess required for driving the reduction).

  • Enzymes: Add RmlB (1 U), RmlC (1 U), and Tll (1 U).

  • Incubation: 37°C for 2 hours.

• Purification:

  • Quench reaction with methanol (1:1 v/v) and centrifuge.

  • HPLC Method: Anion exchange (Resource Q or Mono Q).

    • Mobile Phase: 0-500 mM

      gradient.

    • Detection: UV at 267 nm (thymidine moiety).

  • Validation: dTDP-6-deoxy-L-talose elutes distinctly from dTDP-glucose and dTDP-4-keto intermediates.

Protocol B: Structural Confirmation (NMR)

Objective: Distinguish L-talose (axial C4) from L-rhamnose (equatorial C4).

• Sample Prep: Lyophilize HPLC fraction and dissolve in

  .

• 1H-NMR Parameters:

  • Focus on the H-1' (anomeric proton) and H-4' signals.

  • Coupling Constants (

    values):

    • L-Rhamnose (Mannose config):

      Hz (axial-axial) and Hz (axial-axial). Large couplings indicate equatorial OH (axial H).

    • L-Talose (Talose config):

      Hz (axial-equatorial) and Hz (equatorial-axial). Small couplings are diagnostic of the axial OH at C4.

Visualization: Experimental Workflow

Caption: Step-wise workflow for the chemoenzymatic synthesis and validation of dTDP-6-deoxy-L-talose.

References

• Nakano, Y. et al. (2000). Thymidine Diphosphate-6-deoxy-L-lyxo-4-hexulose Reductase Synthesizing dTDP-6-deoxy-L-talose from Actinobacillus actinomycetemcomitans.[1]Journal of Biological Chemistry .[5]

• Gaugler, R.W. & Gabriel, O. (1973). Biological mechanisms involved in the formation of deoxy sugars VII. Biosynthesis of 6-deoxy-L-talose.Journal of Biological Chemistry .[5]

• Kneidinger, B. et al. (2001). Biosynthesis of 6-deoxy-L-talose in Burkholderia thailandensis: Characterization of the WbiB/Tle epimerase pathway.Journal of Bacteriology.

• Maki, M. & Renkonen, R. (2004). Biosynthesis of 6-deoxyhexose glycans in bacteria.[1][2][6]Glycobiology .

Sources

• 1. researchgate.net [researchgate.net]
• 2. grokipedia.com [grokipedia.com]
• 3. wellcomeopenresearch.org [wellcomeopenresearch.org]
• 4. academic.oup.com [academic.oup.com]
• 5. Biosynthesis and catabolism of 6-deoxy L-talitol by Klebsiella aerogenes mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Overexpression, purification, crystallization and preliminary structural study of dTDP-6-deoxy-L-lyxo-4-hexulose reductase (RmlD), the fourth enzyme of the dTDP-L-rhamnose synthesis pathway, from Salmonella enterica serovar Typhimurium - PubMed [pubmed.ncbi.nlm.nih.gov]

The Cyclopentenone Warhead: Technical Profiling of 2-Hexyl-2-cyclopenten-1-one (CAS 7658-10-8)

[1]

Executive Summary: Beyond the Fragrance Profile

2-Hexyl-2-cyclopenten-1-one (CAS 7658-10-8) is frequently categorized merely as a fragrance ingredient (Isojasmone analog) characterized by waxy, floral, and green notes.[1] However, for the pharmaceutical researcher, this molecule represents a simplified, accessible model of the cyclopentenone prostaglandin pharmacophore .

Structurally, it possesses the critical

-unsaturated ketone moiety found in bioactive lipids like 15-deoxy- -prostaglandin J2 (15d-PGJ2).[1] This "warhead" confers electrophilic reactivity, allowing the molecule to act as a Michael acceptor toward biological nucleophiles. This guide bridges the gap between its industrial synthesis and its utility as a chemical probe in covalent drug discovery and plant signaling research.

Physicochemical Characterization

The following data consolidates experimental values and computed descriptors essential for handling and formulation.

Property	Value	Technical Context
IUPAC Name	2-Hexylcyclopent-2-en-1-one	Defines the -substitution pattern critical for stability.[1]
Molecular Formula
Molecular Weight	166.26 g/mol	Low MW facilitates high cell permeability.[1]
Appearance	Colorless to Pale Yellow Liquid	Oxidizes/darkens upon air exposure; store under inert gas.[1]
Boiling Point	100–110 °C @ 2-3 mmHg	High boiling point at atm; vacuum distillation required for purification.[1]
Density	~0.90 g/mL @ 25 °C	Lighter than water; forms the upper layer in aqueous extractions.
LogP (Predicted)	~3.5	Highly lipophilic; requires organic co-solvents (DMSO, EtOH) for bioassays.
Solubility	Ethanol, Oils, DMSO	Insoluble in water.
Reactivity	Electrophile (Michael Acceptor)	Reacts with thiols (GSH, Cysteine) and amines.

Synthetic Architecture & Protocol

While naturally occurring in trace amounts, reliable access requires chemical synthesis. The most robust route for the research laboratory is the intramolecular aldol condensation or the alkylation-isomerization of cyclopentenone derivatives.[1]

Synthesis Logic (Graphviz)

The following diagram illustrates the synthetic flow from commodity precursors to the target enone.

Caption: Two-step synthesis via aldol addition followed by acid-catalyzed dehydration and double-bond migration.

Detailed Experimental Protocol

Objective: Synthesis of 2-hexyl-2-cyclopenten-1-one via aldol condensation/dehydration.

Reagents:

• Cyclopentanone (1.0 eq)

• Hexanal (1.0 eq)

• Sodium Hydroxide (aqueous, 10%)

• Hydrochloric Acid (dilute) or p-Toluenesulfonic acid (pTsOH)

Step-by-Step Methodology:

• Aldol Addition:

  • In a 3-neck round-bottom flask under

    atmosphere, charge Cyclopentanone (dissolved in ethanol/water).

  • Cool to 0–5 °C using an ice bath to suppress polymerization.

  • Add NaOH solution dropwise while maintaining temperature.

  • Slowly add Hexanal over 60 minutes. The stoichiometry must be controlled to prevent bis-alkylation.

  • Self-Validation: Monitor reaction via TLC (Hexane:EtOAc 8:2). Look for the disappearance of Hexanal and the appearance of the polar aldol adduct (

    ).

• Dehydration & Isomerization:

  • Acidify the mixture carefully with dilute HCl to pH ~3.

  • Critical Step: The initial product is often the exocyclic enone (2-hexylidenecyclopentanone).[1] To obtain the endocyclic 2-hexyl isomer (CAS 7658-10-8), thermodynamic equilibration is required.

  • Reflux the organic layer in Toluene with a catalytic amount of pTsOH using a Dean-Stark trap to remove water. This drives the double bond into the ring (the more substituted, thermodynamically stable position).

• Purification:

  • Wash the organic phase with

    (sat.) and Brine.

  • Dry over

    and concentrate in vacuo.

  • Distillation: Perform fractional distillation under reduced pressure (high vacuum). Collect the fraction boiling at ~100–105 °C (at 2 mmHg).

Chemical Biology: The "Michael Acceptor" Mechanism

For drug development professionals, CAS 7658-10-8 serves as a probe for covalent modification .[1] The

-unsaturated ketone is a "soft" electrophile that preferentially reacts with "soft" nucleophiles, such as the sulfhydryl (-SH) group of Cysteine residues in proteins.[1]

Mechanism of Action

This reactivity mimics the mechanism of the Nrf2/Keap1 antioxidant response pathway.[1] Electrophilic lipids modify reactive cysteines on Keap1, preventing the degradation of Nrf2, which then translocates to the nucleus to activate cytoprotective genes.

Caption: The Michael Addition mechanism where the enone covalently modifies a protein cysteine residue.[1]

Research Applications

• Inflammation Models: Used to mimic the effects of cyclopentenone prostaglandins (cyPGs) without the metabolic instability of the full prostaglandin side chains.

• Covalent Inhibitor Design: Serves as a fragment for screening cysteine-reactive libraries.[1]

• Plant Signaling: Acts as a jasmonate mimic to study plant defense responses against herbivory.[1]

Safety & Handling Protocols

Despite its use in fragrances, the concentrated chemical requires strict safety adherence in a research setting.

• Hazard Classification: Skin Irritant (Category 2), Eye Irritant (Category 2A).

• Storage: Store at 2–8 °C under Argon or Nitrogen. The double bond is susceptible to autoxidation, which can form peroxides or degrade the "green" odor profile into rancid notes.

• Disposal: Do not pour down drains.[1][2][3] Dispose of as organic hazardous waste (ketones).

• PPE: Nitrile gloves are required. The lipophilic nature allows it to penetrate latex gloves and skin rapidly.

References

• PubChem. 2-Hexyl-2-cyclopenten-1-one (Compound). National Library of Medicine. Available at: [Link]

• UCL Discovery. Functionalized Cyclopentenones with Low Electrophilic Character as Anticancer Agents. University College London. Available at: [Link]

• PrepChem. Synthesis of 2-n-hexyl-2-cyclopentenone. Detailed organic synthesis protocols. Available at: [Link]

Sources

• 1. 2-Hexyl-2-cyclopenten-1-one | C11H18O | CID 66768 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. docs.rs-online.com [docs.rs-online.com]
• 3. resources.rndsystems.com [resources.rndsystems.com]

Occurrence of L-pneumose in Actinobacillus actinomycetemcomitans

An In-Depth Technical Guide to the Occurrence of 6-Deoxyhexoses in Aggregatibacter actinomycetemcomitans, with a Focus on L-Pneumose

Abstract

Aggregatibacter actinomycetemcomitans is a Gram-negative bacterium strongly implicated in the pathogenesis of aggressive forms of periodontitis and other systemic infections.[1][2][3][4] Its cell surface, particularly the lipopolysaccharide (LPS), is a critical interface between the pathogen and its host, mediating virulence and immunogenicity. The O-antigen portion of the LPS, a polysaccharide chain, is highly variable and forms the basis for the serological classification of the species.[5][6][7] A key feature of these O-antigens is the presence of unique 6-deoxyhexose sugars, such as L-rhamnose and L-fucose. This guide provides a detailed examination of the occurrence, biosynthesis, and biological significance of these sugars. While direct evidence for L-pneumose (6-deoxy-L-mannose) is not prominent in existing literature, this document will use the well-characterized biosynthesis of its close structural analog, L-rhamnose, as a framework to explore its potential presence and importance. This guide is intended for researchers, scientists, and drug development professionals seeking to understand a critical aspect of A. actinomycetemcomitans biology and to identify novel therapeutic targets.

Introduction to A. actinomycetemcomitans and its Cell Surface Architecture

Aggregatibacter actinomycetemcomitans is a facultative anaerobic coccobacillus recognized as a primary etiological agent in localized aggressive periodontitis, a severe and rapid form of gum disease.[5] Its pathogenicity is attributed to a wide array of virulence factors that enable it to colonize the oral cavity, invade host tissues, evade the immune system, and cause direct tissue destruction.[8][9][10][11]

Among the most important of these factors is the lipopolysaccharide (LPS), a major component of the outer membrane of Gram-negative bacteria. The LPS molecule consists of three domains:

• Lipid A: The endotoxic component, which anchors the LPS in the bacterial membrane and is a potent stimulator of the innate immune response.

• Core Oligosaccharide: A short chain of sugars linking Lipid A to the O-antigen.

• O-Antigen (or O-polysaccharide): A repeating chain of sugar units that extends from the bacterial surface.

The O-antigen is the most variable part of the LPS and is the primary immunodominant antigen of the bacterium.[5][6] The structural diversity of the O-antigen, particularly its unique sugar composition, gives rise to the different serotypes of A. actinomycetemcomitans (currently designated a, b, c, d, e, f, and g).[7][12] These serotypes are associated with varying degrees of virulence and geographical distribution.[7][13] The presence of 6-deoxyhexoses, such as L-rhamnose and fucose, is a defining characteristic of these O-antigen structures.[12][14][15]

The Chemical Landscape of 6-Deoxyhexoses: L-Pneumose and L-Rhamnose

6-deoxyhexoses are monosaccharides that lack the hydroxyl group at the C-6 position. This seemingly minor modification creates sugars with distinct chemical properties that are frequently incorporated into bacterial surface polysaccharides but are absent in mammals.

• L-Rhamnose (6-deoxy-L-mannose): This is one of the most common deoxy sugars in bacteria and is a well-documented component of the A. actinomycetemcomitans O-antigen, particularly in the highly virulent serotype b.[13][16]

• L-Pneumose (6-deoxy-L-talose): The specific topic of this guide. It is the C-2 epimer of L-rhamnose, meaning it differs only in the stereochemical arrangement of the hydroxyl group at the second carbon. While its presence in A. actinomycetemcomitans is not explicitly detailed in the current body of literature, its structural similarity to L-rhamnose suggests that its biosynthesis would follow a closely related enzymatic pathway.

• L-Fucose (6-deoxy-L-galactose): Another deoxy sugar found in the LPS of A. actinomycetemcomitans.[12][14][15]

The synthesis of these sugars in bacteria proceeds through nucleotide-activated intermediates, most commonly thymidine diphosphate (dTDP) derivatives.[17][18][19] This activation "charges" the sugar, making it ready for transfer by glycosyltransferases during the assembly of the O-antigen chain.

Occurrence and Distribution in the A. actinomycetemcomitans O-Antigen

The serotype-specific nature of A. actinomycetemcomitans is a direct consequence of the unique monosaccharide composition and linkages within its LPS O-antigen.[6][12][20] Analysis of LPS from various serotypes has revealed the consistent presence of 6-deoxyhexoses.

Serotype	Key O-Antigen Monosaccharides	Reference(s)
Serotype a	D-Galactose, 6-deoxy-D-talose	[21]
Serotype b	L-Rhamnose, D-Fucose, N-acetyl-D-galactosamine	[22]
Serotype c	L-Rhamnose, D-Glucose	[12]
Serotype d	Repeating tetrasaccharide units (composition varies)	[6]
Serotype e	L-Rhamnose, D-Glucose	[12]
Serotype f	L-Rhamnose, N-acetyl-D-fucosamine	[16]

This table summarizes findings from multiple studies and represents the major components identified. The exact composition can vary between strains.

As the table indicates, L-rhamnose is a recurring component across several serotypes. While L-pneumose is not explicitly listed, it is conceivable that it could be present in uncharacterized strains or that the analytical methods used in older studies, such as gas chromatography, might not have definitively resolved the L-rhamnose and L-pneumose epimers without specific standards. High-resolution techniques like NMR spectroscopy would be required for unambiguous identification.

Genetic and Enzymatic Basis of L-Rhamnose Biosynthesis: A Model for L-Pneumose

The biosynthesis of dTDP-L-rhamnose is a conserved, four-step enzymatic pathway known as the Rml pathway.[17][18] This pathway serves as an excellent model for understanding how a cell might produce L-pneumose, as the initial steps would be identical. The pathway begins with the central metabolite Glucose-1-phosphate.

The enzymes responsible are encoded by the rmlA, rmlB, rmlC, and rmlD genes, which are often found in an operon within the larger gene cluster responsible for O-antigen synthesis.

The Four-Step Rml Pathway:

• Activation (RmlA): Glucose-1-phosphate is activated with dTTP by the enzyme Glucose-1-phosphate thymidylyltransferase (RmlA) to form dTDP-D-glucose.

• Dehydration (RmlB): The enzyme dTDP-D-glucose 4,6-dehydratase (RmlB) converts dTDP-D-glucose into the key intermediate, dTDP-4-keto-6-deoxy-D-glucose.

• Epimerization (RmlC): The enzyme dTDP-4-keto-6-deoxy-D-glucose 3,5-epimerase (RmlC) rearranges the stereochemistry of the intermediate to form dTDP-4-keto-6-deoxy-L-mannose.

• Reduction (RmlD): Finally, dTDP-4-keto-6-deoxy-L-mannose 4-reductase (RmlD) reduces the keto group at the C-4 position to produce the final product, dTDP-L-rhamnose .

The synthesis of L-pneumose would likely diverge at step 3 or 4, employing a different epimerase or reductase to yield the L-talose configuration instead of the L-mannose configuration.

Caption: The dTDP-L-rhamnose biosynthesis (Rml) pathway.

Methodologies for Detection and Analysis

The definitive identification and quantification of specific monosaccharides like L-pneumose from a complex biological matrix like a bacterial cell wall requires a multi-step analytical workflow.

Caption: Experimental workflow for monosaccharide analysis.

Protocol: GC-MS Analysis of Bacterial Monosaccharides

This protocol describes a standard method for analyzing the sugar composition of bacterial LPS.

1. LPS Extraction (Phenol-Water Method) [14][15]

• Objective: To isolate crude LPS from whole bacterial cells.
• Procedure:

• Harvest and wash bacterial cells from a liquid culture.
• Resuspend the cell pellet in distilled water.
• Add an equal volume of hot (65-70°C), water-saturated phenol.
• Stir vigorously for 30-60 minutes while maintaining the temperature.
• Cool the mixture on ice and centrifuge to separate the phases.
• Carefully collect the upper aqueous phase, which contains the LPS.
• Dialyze the aqueous phase extensively against distilled water to remove phenol, followed by lyophilization.

2. Acid Hydrolysis

• Objective: To cleave the glycosidic bonds and release individual monosaccharides.
• Procedure:

• Dissolve the lyophilized LPS in 2 M trifluoroacetic acid (TFA).
• Heat the sample at 120°C for 2-4 hours in a sealed tube.
• Cool the sample and evaporate the TFA under a stream of nitrogen.

3. Reduction and Acetylation (Alditol Acetate Derivatization)

• Objective: To convert the monosaccharides into volatile derivatives suitable for GC analysis.
• Procedure:

• Reduce the sugars to their corresponding alditols by adding sodium borohydride in water or DMSO.
• Neutralize the reaction with acetic acid.
• Remove the resulting borates by repeated co-evaporation with methanol.
• Acetylate the alditols by heating with acetic anhydride and a catalyst (e.g., pyridine or sodium acetate).
• Quench the reaction and extract the resulting alditol acetates into an organic solvent (e.g., dichloromethane).

4. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis [14]

• Objective: To separate and identify the derivatized monosaccharides.
• Procedure:

• Inject the sample onto a GC column (e.g., a capillary column with a polar stationary phase).
• The different alditol acetates will separate based on their volatility and interaction with the column, resulting in characteristic retention times.
• The separated components enter the mass spectrometer, which generates a mass spectrum based on the fragmentation pattern of the molecule.
• Identification is confirmed by comparing the retention times and mass spectra to those of authentic standards (including standards for L-pneumose and L-rhamnose).

Biological Significance and Role in Pathogenesis

The O-antigen, with its unique deoxyhexose components, is not merely a structural feature; it is a critical virulence factor.

• Immune Evasion: The long, hydrophilic O-antigen chains provide a physical barrier that protects the bacterium from complement-mediated lysis by preventing the membrane attack complex (MAC) from inserting into the outer membrane.

• Adhesion and Colonization: Surface polysaccharides can mediate adhesion to host cells and other bacteria, which is a crucial first step in establishing an infection and forming a biofilm.[8][9]

• Modulation of Virulence Factor Secretion: The integrity of the O-antigen is important for the proper secretion of other virulence factors. For instance, a mutant A. actinomycetemcomitans with a defective O-antigen showed reduced secretion of its potent leukotoxin.[12][13]

• Immunogenicity: As the most exposed part of the bacterium, the O-antigen is a potent antigen that elicits a strong, serotype-specific antibody response in the host.[5][6]

Crucially, studies using an O-polysaccharide-defective mutant (by deleting the rmlC gene, thereby blocking L-rhamnose synthesis) demonstrated a significant reduction in virulence.[13] In an animal model of periodontitis, the mutant strain induced less tooth-supporting bone resorption and triggered a weaker inflammatory T-cell response (Th1 and Th17) compared to the wild-type strain.[13] This directly implicates the L-rhamnose-containing O-antigen in driving the destructive inflammatory processes characteristic of periodontitis.

A Novel Target for Therapeutic Intervention

The biosynthesis pathway for L-deoxyhexoses represents a highly attractive target for the development of new antimicrobial drugs for several reasons:

• Absent in Host: The enzymes of the Rml pathway (and putative L-pneumose synthesis pathways) are present in many pathogenic bacteria but are completely absent in humans.[16][17][18] This specificity allows for the design of inhibitors that would have high selectivity for the pathogen with minimal potential for off-target effects in the host.

• Essential for Virulence: As demonstrated by mutant studies, disrupting this pathway cripples a key virulence factor (the O-antigen), rendering the bacterium more susceptible to host defenses.[13][19] An inhibitor of an Rml enzyme would effectively "disarm" the bacterium, making it easier for the immune system or conventional antibiotics to clear the infection.

• Broad Potential: The Rml pathway is conserved across a wide range of Gram-negative and Gram-positive pathogens, suggesting that an inhibitor could have broad-spectrum activity.

Drug development efforts could focus on designing small molecule inhibitors that target the active site of any of the four Rml enzymes. Such a compound would represent a novel class of anti-virulence agent, working not by killing the bacterium directly but by neutralizing its ability to cause disease.

Future Research Directions

The study of 6-deoxyhexoses in A. actinomycetemcomitans presents several avenues for future investigation:

• Definitive Identification of L-Pneumose: A comprehensive survey of clinical isolates from all serotypes using high-resolution analytical methods (e.g., 2D-NMR, advanced mass spectrometry) is needed to definitively determine if, where, and how frequently L-pneumose occurs.

• Elucidation of Biosynthetic Pathways: If L-pneumose is identified, the specific epimerase and/or reductase enzymes responsible for its synthesis must be biochemically characterized and their genes located.

• Functional Significance: Comparative studies between strains producing L-rhamnose versus L-pneumose could reveal whether this subtle structural difference confers distinct advantages in terms of immune evasion, biofilm formation, or interaction with host receptors.

• Inhibitor Screening and Development: High-throughput screening campaigns can be initiated to identify chemical scaffolds that inhibit the Rml enzymes of A. actinomycetemcomitans, paving the way for the development of novel therapeutics for periodontitis.

References

• Virulence factors of Actinobacillus actinomycetemcomitans - PubMed. (n.d.). PubMed. [Link]

• Chemical differences in lipopolysaccharides from Actinobacillus (Haemophilus) actinomycetemcomitans and Haemophilus aphrophilus: clues to differences in periodontopathogenic potential and taxonomic distinction. (1985). Infection and Immunity, 48(3), 609-614. [Link]

• Virulence factors of Actinobacillus actinomycetemcomitans relevant to the pathogenesis of inflammatory periodontal diseases - PubMed. (n.d.). PubMed. [Link]

• An Update on the Virulence Factors of Actinobacillus actinomycetemcomitans - A Systematic Review. (2010). STM Journals. [Link]

• Characterization of the lipopolysaccharide from Actinobacillus actinomycetemcomitans Y4 and N27. (1981). Infection and Immunity, 34(3), 862-873. [Link]

• Actinobacillus actinomycetemcomitans. (2014). Research Journal of Pharmacy and Biological and Chemical Sciences, 5(2), 406-421. [Link]

• Aggregatibacter actinomycetemcomitans- A periodontopathogen. (2019). IP International Journal of Periodontology and Implantology, 4(2), 53-59. [Link]

• Differentiation of the serotype b and species-specific antigens of Actinobacillus actinobacillus actinomycetemcomitans recognized by monoclonal antibodies. (1992). Infection and Immunity, 60(11), 4536-4544. [Link]

• Chemical differences in lipopolysaccharides from Actinobacillus (Haemophilus) actinomycetemcomitans and Haemophilus aphrophilus: clues to differences in periodontopathogenic potential and taxonomic distinction. (1985). Infection and Immunity, 48(3), 609-614. [Link]

• Virulence and Pathogenicity Properties of Aggregatibacter actinomycetemcomitans. (2019). Microorganisms, 7(11), 524. [Link]

• Actinobacillus actinomycetemcomitans Serotype d-Specific Antigen Contains the O Antigen of Lipopolysaccharide. (2003). Infection and Immunity, 71(10), 5601-5609. [Link]

• Pathways for the synthesis of dTDP-L-rhamnose and dTDP-D-fucose from D-glucose-1-phosphate and dTTP. The genes encoding the enzymes are indicated in parentheses. (n.d.). ResearchGate. [Link]

• Actinobacillus actinomycetemcomitans serotype d-specific antigen contains the O antigen of lipopolysaccharide. (2003). Infection and Immunity, 71(10), 5601-5609. [Link]

• O-Polysaccharide Plays a Major Role on the Virulence and Immunostimulatory Potential of Aggregatibacter actinomycetemcomitans During Periodontal Infection. (2020). Frontiers in Immunology, 11, 581519. [Link]

• Highly clade-specific biosynthesis of rhamnose: present in all plants and in only 42% of prokaryotes. (2019). bioRxiv. [Link]

• Bacterial glycobiology: rhamnose-containing cell wall polysaccharides in Gram-positive bacteria. (2016). FEMS Microbiology Reviews, 40(4), 479-501. [Link]

• Aggregatibacter actinomycetemcomitans: Current Overview. (2017). Journal of Dental and Medical Sciences, 16(12), 80-88. [Link]

• Serotype Distribution of Aggregatibacter actinomycetemcomitans in Periodontitis Patients. (2021). Dentistry Journal, 9(8), 90. [Link]

• NDP-rhamnose biosynthesis and rhamnosyltransferases. (2020). University of Dundee. [Link]

• Disruption of l-Rhamnose Biosynthesis Results in Severe Growth Defects in Streptococcus mutans. (2018). Journal of Bacteriology, 200(22), e00411-18. [Link]

• Aggressive pulmonary destructive lesion caused by aggregatibacter actinomycetemcomitans: a pediatric case. (2014). European Review for Medical and Pharmacological Sciences, 18(22), 3565-3568. [Link]

• Actinobacillus actinomycetemcomitans pneumonia with chest wall involvement and rib destruction. (1991). Chest, 99(1), 242-244. [Link]

• Functional Analysis of Deoxyhexose Sugar Utilization in Escherichia coli Reveals Fermentative Metabolism under Aerobic Conditions. (2021). mBio, 12(4), e01362-21. [Link]

• Amino Acid Biosynthetic Pathways Are Required for Klebsiella pneumoniae Growth in Immunocompromised Lungs and Are Druggable Targets during Infection. (2020). Antimicrobial Agents and Chemotherapy, 64(10), e00845-20. [Link]

• Biosynthesis of 6-deoxyhexose glycans in bacteria. (2004). Glycobiology, 14(5), 1R-14R. [Link]

• Functional analysis of deoxyhexose sugar utilization in Escherichia coli reveals fermentative metabolism under aerobic condition. (2021). bioRxiv. [Link]

• Aggregatibacter actinomycetemcomitans pneumonia mimicking lung cancer in a previously healthy 12-year-old child from Saudi Arabia: a case report. (2018). Journal of Medical Case Reports, 12(1), 22. [Link]

• Last steps in the TA biosynthesis pathway in S. pneumoniae. (n.d.). ResearchGate. [Link]

• Essential role of proline synthesis and the one-carbon metabolism pathways for systemic virulence of Streptococcus pneumoniae. (2018). Infection and Immunity, 86(11), e00489-18. [Link]

• Modern Analytical Techniques for Detection of Bacteria in Surface and Wastewaters. (2021). International Journal of Environmental Research and Public Health, 18(13), 6979. [Link]

• Necrotizing pneumonia caused by mixed infection with Actinobacillus actinomycetemcomitans and Actinomyces israelii: case report and review. (1994). Clinical Infectious Diseases, 18(3), 450-452. [Link]

• Predicted pathways of LPS O-antigen and core molecule biosynthesis. (n.d.). ResearchGate. [Link]

• Biosynthesis of 6-deoxyhexose glycans in bacteria. (2004). Glycobiology, 14(5), 1R-14R. [Link]

Sources

• 1. europeanreview.org [europeanreview.org]
• 2. Actinobacillus actinomycetemcomitans pneumonia with chest wall involvement and rib destruction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Aggregatibacter actinomycetemcomitans pneumonia mimicking lung cancer in a previously healthy 12-year-old child from Saudi Arabia: a case report - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Necrotizing pneumonia caused by mixed infection with Actinobacillus actinomycetemcomitans and Actinomyces israelii: case report and review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. rjpbcs.com [rjpbcs.com]
• 6. Actinobacillus actinomycetemcomitans Serotype d-Specific Antigen Contains the O Antigen of Lipopolysaccharide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Serotype Distribution of Aggregatibacter actinomycetemcomitans in Periodontitis Patients [mdpi.com]
• 8. Virulence factors of Actinobacillus actinomycetemcomitans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Virulence factors of Actinobacillus actinomycetemcomitans relevant to the pathogenesis of inflammatory periodontal diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. stmjournals.com [stmjournals.com]
• 11. Aggregatibacter actinomycetemcomitans- A periodontopathogen - IP Int J Periodontol Implantol [ijpi.in]
• 12. mdpi.com [mdpi.com]
• 13. O-Polysaccharide Plays a Major Role on the Virulence and Immunostimulatory Potential of Aggregatibacter actinomycetemcomitans During Periodontal Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 14. journals.asm.org [journals.asm.org]
• 15. Characterization of the lipopolysaccharide from Actinobacillus actinomycetemcomitans Y4 and N27 - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Highly clade-specific biosynthesis of rhamnose: present in all plants and in only 42% of prokaryotes. Only Pseudomonas uses both D- and L-rhamnose | bioRxiv [biorxiv.org]
• 17. Bacterial glycobiology: rhamnose-containing cell wall polysaccharides in Gram-positive bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 18. discovery.dundee.ac.uk [discovery.dundee.ac.uk]
• 19. Disruption of l-Rhamnose Biosynthesis Results in Severe Growth Defects in Streptococcus mutans - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Actinobacillus actinomycetemcomitans serotype d-specific antigen contains the O antigen of lipopolysaccharide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. academic.oup.com [academic.oup.com]
• 22. researchgate.net [researchgate.net]

Thermodynamic Stability and Conformational Dynamics of 6-Deoxy-L-Talose

Executive Summary

6-Deoxy-L-talose (L-pneumose) is a rare deoxyhexose found in the O-specific polysaccharides of Gram-negative bacteria, including Escherichia coli (serotypes O45, O66) and Actinobacillus actinomycetemcomitans. Unlike the ubiquitous D-glucose, which exists almost exclusively in a stress-free pyranose form, 6-deoxy-L-talose exhibits a complex thermodynamic profile driven by significant steric strain.

This guide provides a definitive analysis of the thermodynamic stability of 6-deoxy-L-talose isomers. It details the conformational landscape governed by the

chair preference , quantifies the destabilizing 1,3-diaxial interactions , and provides validated protocols for synthesizing and characterizing these isomers using NMR spectroscopy.

Structural Dynamics & Conformational Landscape

To understand the stability of 6-deoxy-L-talose, one must analyze the competing forces of steric strain and electronic effects (anomeric effect) within the pyranose and furanose rings.

The Pyranose Preference ( vs. )

As an L-sugar, the pyranose form of 6-deoxy-L-talose preferentially adopts the

(C1-down, C4-up) chair conformation. In this conformation, the bulky C5-methyl group occupies the thermodynamically favorable equatorial position.

• Conformation (Stable): The C5-methyl group is equatorial.
• Conformation (Unstable): The C5-methyl group would be axial, creating severe 1,3-diaxial repulsion with other axial substituents.

The "Talose Strain" (1,3-Diaxial Interaction)

The defining feature of the talo-configuration is the arrangement of hydroxyl groups at C2 and C4. In the dominant

chair of -L-talopyranose:

• C2-OH: Axial

• C4-OH: Axial

• Relationship: These two groups are syn-diaxial .

This 1,3-diaxial interaction introduces significant steric strain (~2.5 kcal/mol penalty) not found in glucose or galactose. This strain is the primary thermodynamic driver that pushes the equilibrium toward:

• Furanose forms: Relieving the 6-membered ring strain.

• Skewed conformations: Distorting the chair to separate the axial oxygens.

Isomer Stability Ranking

Based on the Angyal rules of free energy in aldopyranoses and experimental NMR data from bacterial O-antigens, the thermodynamic stability ranking in aqueous solution (

) is:

Isomer	Conformation	Stability Factors	Est. Equilibrium %
-L-Pyranose	Chair	Most Stable. Stabilized by the Anomeric Effect (axial C1-OH).	~40–50%
-L-Pyranose	Chair	Destabilized by equatorial C1-OH (lacks anomeric stabilization) + Talose strain.	~30–35%
-L-Furanose	Envelope ( )	Stabilized by relief of pyranose 1,3-diaxial strain.	~10–15%
-L-Furanose	Envelope ( )	Least stable due to side-chain interactions.	< 10%

Note: The presence of ~15-20% furanose at equilibrium is a hallmark of talose derivatives, distinguishing them from glucose (which has <1% furanose).

Visualization of Mutarotation Pathways[1]

The following diagram illustrates the dynamic equilibrium between the acyclic aldehyde and the cyclic hemiacetals.

Figure 1: Mutarotation pathways of 6-Deoxy-L-talose. The high percentage of furanose forms is driven by the relief of 1,3-diaxial strain present in the pyranose ring.

Experimental Validation: NMR Protocol

To verify the thermodynamic ratio of isomers, a self-validating NMR protocol is required. This method relies on the distinct chemical shifts of the anomeric protons (H-1) and the coupling constants (

).

Materials

• Analyte: Synthetic or isolated 6-Deoxy-L-talose (min 5 mg).

• Solvent: Deuterium Oxide (

  ), 99.9% D.

• Internal Standard: TSP (Trimethylsilylpropanoic acid) or Acetone (2.22 ppm).

Protocol Steps

• Dissolution: Dissolve 5 mg of 6-Deoxy-L-talose in 600 µL of

  .

• Equilibration: Allow the solution to stand at 25°C for 24 hours .

  • Why? Freshly dissolved crystalline sugar is usually a single anomer. 24h ensures thermodynamic equilibrium is reached between pyranose and furanose forms.

• Acquisition: Acquire a 1D

  NMR spectrum (minimum 500 MHz). Set relaxation delay ( ) to >5 seconds to ensure full relaxation of anomeric protons.

• Analysis: Integrate the anomeric proton signals (4.5 – 5.5 ppm).

Data Interpretation (Diagnostic Signals)

Isomer	H-1 (ppm)	(Hz)	Structural Insight
-L-Pyranose	~5.20	< 2.0 Hz	Small coupling indicates H1(eq)-H2(eq) relationship in .
-L-Pyranose	~4.75	~1.5 Hz	Small coupling due to H1(ax)-H2(eq) relationship.
Furanoses	~5.30 - 5.40	> 4.0 Hz	Higher chemical shift and larger coupling typical of 5-membered rings.

Critical Check: If the sum of integrals does not equal the expected molar mass relative to the internal standard, check for aggregation or incomplete solubilization.

Synthetic Implications & Pathway[2][3][4][5][6][7]

Synthesizing 6-deoxy-L-talose is challenging due to the need to invert stereocenters on the more common L-rhamnose scaffold. The most robust chemical route involves the inversion of C2 and C4 of L-rhamnose, or C4 inversion of 6-deoxy-L-mannose.

Chemical Synthesis Workflow (From L-Rhamnose)

The following Graphviz diagram outlines the "Double Inversion" strategy often required to access the Talose configuration from readily available precursors.

Figure 2: Synthetic route converting L-Rhamnose to 6-Deoxy-L-Talose via C4 inversion.[1] This route exploits the inherent stability of the rhamnose precursor to install the strained talose configuration.

References

• Angyal, S. J. (1991). The Composition of Reducing Sugars in Solution: Current Aspects. Advances in Carbohydrate Chemistry and Biochemistry. Link

• Jann, B., Shashkov, A., et al. (1995).[2][3] NMR investigation of the 6-deoxy-L-talose-containing O45, O45-related, and O66 polysaccharides of Escherichia coli. Carbohydrate Research. Link

• Wagstaff, B. A., & Field, R. A. (2016). 6-Deoxyhexoses from L-Rhamnose in the Search for Inducers of the Rhamnose Operon. Chemistry – A European Journal. Link

• Giraud, M. F., & Naismith, J. H. (2000).[4] The rhamnose pathway. Current Opinion in Structural Biology. Link

• Cayman Chemical. (2023). 6-deoxy-L-Talose Product Data Sheet. Link

Sources

• 1. WO2018002957A2 - A method for synthesis of 6-deoxy-l-hexoses from l-rhamnose - Google Patents [patents.google.com]
• 2. caymanchem.com [caymanchem.com]
• 3. NMR investigation of the 6-deoxy-L-talose-containing O45, O45-related (O45rel), and O66 polysaccharides of Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]

Protocols & Analytical Methods

1H NMR characterization of 6-Deoxy-L-talose anomers

Application Note: High-Resolution 1H NMR Profiling of 6-Deoxy-L-Talose

Executive Summary

6-Deoxy-L-talose (also known as L-pneumose) is a rare deoxyhexose found in the O-antigens of Gram-negative bacteria (e.g., E. coli O45, Actinobacillus) and specific bioactive natural products. Unlike glucose or galactose, the NMR characterization of talose presents a unique stereochemical challenge: both

and anomers exhibit small vicinal coupling constants ( ) , rendering standard splitting-pattern analysis insufficient for anomeric assignment.

This guide provides a definitive protocol for the characterization of 6-deoxy-L-talose. It details the structural causality behind the spectral data, provides a step-by-step acquisition workflow, and establishes a self-validating method for distinguishing anomers using chemical shift topology and NOE (Nuclear Overhauser Effect) correlations.

Structural & Mechanistic Insight

To interpret the NMR data accurately, one must understand the preferred conformation of the molecule in solution.

The L-Sugar Conformation ( Chair)

While D-aldohexoses typically adopt the

chair conformation, L-sugars, including 6-deoxy-L-talose, predominantly adopt the chair conformation . This preference places the bulky C5-methyl group in an equatorial position, minimizing 1,3-diaxial interactions.

The "Small Coupling" Trap

In the standard Karplus relationship, a large coupling constant (

Hz) indicates a trans-diaxial arrangement (180° dihedral angle). However, 6-deoxy-L-talose is the C2-epimer of 6-deoxy-L-galactose.

• Stereochemistry: In the

  chair, the C2-hydroxyl group is axial , placing the H2 proton in an equatorial orientation.

• Consequence:

  • -Anomer (H1 equatorial): The H1-H2 relationship is equatorial-equatorial. ( Hz).
  • -Anomer (H1 axial): The H1-H2 relationship is axial-equatorial. ( Hz).

Crucial Insight: Unlike glucose, where

clearly distinguishes (small) from (large), both talose anomers appear as singlets or very narrow doublets. Assignment must therefore rely on Chemical Shift ( ) and NOE.

Experimental Protocol

Sample Preparation

• Solvent: Deuterium Oxide (

  , 99.9% D) is required.

• Hydroxyl Exchange: To eliminate OH coupling and simplify the spectrum, the sample must be exchanged.

  • Dissolve 2–5 mg of 6-deoxy-L-talose in 0.6 mL

    .

  • Lyophilize or evaporate to dryness under nitrogen.

  • Redissolve in 0.6 mL fresh

    .

• Equilibration: Allow the sample to sit at room temperature for 1 hour to ensure the mutarotation equilibrium (approx. 40:60

  : ratio) is stabilized.

• Referencing: Add 0.01% TSP (trimethylsilylpropanoic acid) or DSS as an internal standard (

  ppm).

Instrument Parameters (600 MHz Recommended)

• Pulse Sequence: zg30 (standard 1D) or noesypr1d (1D NOESY with presaturation) if residual HDO suppression is needed.

• Temperature: 298 K (25°C).

• Relaxation Delay (

  ): Set to seconds . Anomeric protons have longer T1 relaxation times; insufficient delay will distort integration ratios.

• Spectral Width: 10 ppm (approx -1 to 9 ppm).

• Scans: 64–128 scans for adequate SNR on the minor anomer.

Data Interpretation & Analysis

Chemical Shift Assignments

The following table summarizes the diagnostic signals for 6-deoxy-L-talose in

.

Position	Proton	-Anomer ( ppm)	Multiplicity ( Hz)	-Anomer ( ppm)	Multiplicity ( Hz)
C1	H-1	5.22 - 5.27	bs / d ( )	4.75 - 4.80	bs / d ( )
C2	H-2	~3.90	m (narrow)	~3.55	m (narrow)
C6	H-6 (Me)	1.26	d ( )	1.28	d ( )

Note: "bs" = broad singlet. The small couplings often result in broadened singlets at lower fields (<400 MHz).

Calculating Anomeric Ratio

Integration of the H1 signals provides the molar ratio of anomers in equilibrium.

Typical Equilibrium: 6-Deoxy-L-talose often favors the -anomer or exists in near 1:1 ratios, unlike glucose which strongly favors . (See Reference 1).

Validation via NOE (The "Gold Standard")

Since

-coupling is ambiguous, use 1D-NOESY to confirm the anomeric configuration:

• Irradiate

  -H1 (4.78 ppm): You should see a strong NOE enhancement at H-3 and H-5 . In the -anomer ( ), H1, H3, and H5 are all axial and on the same face of the ring (1,3,5-diaxial relationship).

• Irradiate

  -H1 (5.25 ppm): You will see NOE to H-2 but weak/no NOE to H-3/H-5 , as H1 is equatorial and distant from the axial protons.

Visualization of Workflow & Logic

The following diagram illustrates the decision matrix for assigning the anomers based on the protocols described above.

Caption: Logical workflow for the assignment of 6-Deoxy-L-Talose anomers, highlighting the necessity of NOE validation due to small J-couplings.

Troubleshooting & Common Pitfalls

• Water Suppression Artifacts: The

  -anomer signal (~4.78 ppm) is dangerously close to the residual HDO signal (~4.79 ppm at 25°C).

  • Solution: Shift the temperature to 30°C or 35°C . The HDO signal will shift upfield (lower ppm), revealing the

    -anomer resonance. Alternatively, use presaturation.

• Signal Overlap: H2, H3, and H4 often overlap in the 3.5–4.0 ppm region.

  • Solution: Use a 2D HSQC (Heteronuclear Single Quantum Coherence) experiment to spread signals into the carbon dimension. C1 signals are distinct (

    -C1 ~95 ppm, -C1 ~99 ppm).

• Incorrect Integration:

  • Cause: Insufficient relaxation delay (

    ).

  • Solution: Ensure

    . For quantitative work, is safer.

References

• Jann, B., Shashkov, A. S., Torgov, V. I., et al. (1995).[1] NMR investigation of the 6-deoxy-L-talose-containing O45, O45-related (O45rel), and O66 polysaccharides of Escherichia coli.[1] Carbohydrate Research, 278(1), 155-165.[1]

• Kjeldsen, F., et al. (2023). Obtaining Pure 1H NMR Spectra of Individual Pyranose and Furanose Anomers of Reducing Deoxyfluorinated Sugars. Journal of Organic Chemistry. [2]

• BenchChem. (2025). A Researcher's Guide to Differentiating Alpha and Beta Anomers of Pyranose.

• University of Kiel. Structure of Saccharides: Chair Conformations and Mutarotation.

Sources

• 1. NMR investigation of the 6-deoxy-L-talose-containing O45, O45-related (O45rel), and O66 polysaccharides of Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. eprints.soton.ac.uk [eprints.soton.ac.uk]

Application Note &amp; Protocol: Enzymatic Preparation of dTDP-6-deoxy-L-talose for High-Throughput Glycosyltransferase Assays

Introduction: The Critical Role of dTDP-6-deoxy-L-talose in Glycobiology and Drug Discovery

Deoxythymidine diphosphate (dTDP)-6-deoxy-L-talose is a crucial activated sugar donor for various glycosyltransferases (GTs). These enzymes catalyze the transfer of the 6-deoxy-L-talose moiety to a wide range of acceptor molecules, including lipids, proteins, and natural products. The resulting glycoconjugates play vital roles in fundamental biological processes such as cell-cell recognition, signaling, and host-pathogen interactions.[1][2][3] Notably, the presence of 6-deoxy-L-talose in the cell wall components of some pathogenic bacteria underscores its importance as a potential target for novel antimicrobial agents.[3][4]

The development of robust and efficient methods for the synthesis of dTDP-6-deoxy-L-talose is paramount for advancing research in glycobiology and facilitating drug discovery efforts targeting glycosyltransferases. This application note provides a detailed protocol for the enzymatic synthesis of dTDP-6-deoxy-L-talose and its subsequent application in a high-throughput glycosyltransferase assay.

Part 1: Enzymatic Synthesis of dTDP-6-deoxy-L-talose

The enzymatic synthesis of dTDP-6-deoxy-L-talose from dTTP and D-glucose-1-phosphate involves a multi-enzyme cascade. This biocatalytic approach offers high specificity and yield compared to traditional chemical synthesis methods. The pathway leverages a series of enzymes, often designated as RmlA, RmlB, RmlC, and a specific reductase, to convert common precursors into the desired activated sugar.[2]

The Enzymatic Cascade: A Step-by-Step Mechanistic Overview

The synthesis of dTDP-6-deoxy-L-talose proceeds through the well-characterized dTDP-L-rhamnose biosynthetic pathway, with a key final enzymatic step that dictates the stereochemistry of the final product.[2]

• RmlA (Glucose-1-phosphate thymidylyltransferase): This enzyme catalyzes the initial activation step, transferring a thymidylyl group from dTTP to D-glucose-1-phosphate to form dTDP-D-glucose.[5][6][7]

• RmlB (dTDP-D-glucose 4,6-dehydratase): RmlB then converts dTDP-D-glucose into dTDP-4-keto-6-deoxy-D-glucose through a dehydration reaction.[5][6]

• RmlC (dTDP-4-keto-6-deoxy-D-glucose 3,5-epimerase): This epimerase acts on the intermediate from the RmlB reaction to produce dTDP-4-keto-6-deoxy-L-mannose (dTDP-4-dehydro-6-deoxy-L-mannose).[5][6]

• Tll (dTDP-6-deoxy-L-lyxo-4-hexulose reductase): This is the crucial, stereochemistry-determining step. While the reductase RmlD would produce dTDP-L-rhamnose, a specific dTDP-6-deoxy-L-lyxo-4-hexulose reductase, such as Tll from Actinobacillus actinomycetemcomitans, reduces the keto group at the C4 position to a hydroxyl group with the specific stereochemistry of L-talose, yielding the final product, dTDP-6-deoxy-L-talose.[2][3]

Figure 1: Enzymatic synthesis pathway of dTDP-6-deoxy-L-talose.

Protocol: One-Pot Enzymatic Synthesis of dTDP-6-deoxy-L-talose

This protocol describes a one-pot reaction for the synthesis of dTDP-6-deoxy-L-talose, which simplifies the procedure and maximizes yield by minimizing intermediate purification steps.

Materials:

• Recombinant, purified enzymes: RmlA, RmlB, RmlC, and Tll (or a homologous reductase).

• dTTP (deoxythymidine triphosphate)

• α-D-Glucose-1-phosphate

• NADPH (Nicotinamide adenine dinucleotide phosphate, reduced form)

• Reaction Buffer: 50 mM Tris-HCl, pH 7.5, containing 10 mM MgCl₂

• Quenching solution: 0.5 M HCl

• Neutralization solution: 0.5 M NaOH

• Anion-exchange chromatography column (e.g., DEAE-Sepharose)

• Desalting column (e.g., Sephadex G-10)

• HPLC system with an anion-exchange or reverse-phase column for analysis and purification.

Procedure:

• Reaction Setup: In a sterile microcentrifuge tube, combine the following components in the specified order.

Component	Stock Concentration	Final Concentration	Volume (for 1 mL reaction)
Reaction Buffer (5x)	250 mM Tris-HCl, 50 mM MgCl₂	50 mM Tris-HCl, 10 mM MgCl₂	200 µL
dTTP	100 mM	10 mM	100 µL
α-D-Glucose-1-phosphate	100 mM	20 mM	200 µL
NADPH	50 mM	5 mM	100 µL
RmlA	1 mg/mL	10 µg/mL	10 µL
RmlB	1 mg/mL	10 µg/mL	10 µL
RmlC	1 mg/mL	10 µg/mL	10 µL
Tll	1 mg/mL	15 µg/mL	15 µL
Nuclease-free water	-	-	to 1 mL

• Incubation: Incubate the reaction mixture at 37°C for 4-6 hours with gentle agitation. Monitor the reaction progress by taking small aliquots (e.g., 20 µL) at different time points and analyzing them by HPLC.

• Reaction Quenching: Stop the reaction by adding an equal volume of 0.5 M HCl. Incubate on ice for 10 minutes to precipitate the enzymes.

• Enzyme Removal: Centrifuge the quenched reaction at 14,000 x g for 15 minutes at 4°C. Carefully transfer the supernatant to a new tube.

• Neutralization: Neutralize the supernatant by adding an appropriate volume of 0.5 M NaOH to bring the pH to ~7.0.

Purification:

• Anion-Exchange Chromatography: Load the neutralized supernatant onto a pre-equilibrated anion-exchange column. Wash the column with a low-salt buffer (e.g., 20 mM Triethylammonium bicarbonate, TEAB) to remove unbound contaminants. Elute the dTDP-sugars with a linear gradient of a high-salt buffer (e.g., 1 M TEAB).

• Fraction Analysis: Collect fractions and analyze them by HPLC to identify those containing dTDP-6-deoxy-L-talose.

• Desalting: Pool the fractions containing the product and desalt using a desalting column or by lyophilization.

• Final Purification (Optional): For highly pure product, perform a final purification step using preparative HPLC.

• Quantification and Storage: Determine the concentration of the purified dTDP-6-deoxy-L-talose using its molar extinction coefficient at 267 nm (ε = 9.6 x 10³ M⁻¹cm⁻¹). Aliquot and store at -80°C.

Part 2: Application in Glycosyltransferase Assays

The enzymatically synthesized dTDP-6-deoxy-L-talose can be directly used as a donor substrate in various glycosyltransferase assays to characterize enzyme kinetics, screen for inhibitors, and elucidate biological pathways.

High-Throughput Phosphatase-Coupled Glycosyltransferase Assay

This assay provides a sensitive and continuous method for measuring glycosyltransferase activity by detecting the release of dTDP, which is then hydrolyzed by a phosphatase to release inorganic phosphate.[8] The liberated phosphate is quantified using a colorimetric reagent like Malachite Green.[8]

Figure 2: Workflow of the phosphatase-coupled glycosyltransferase assay.

Protocol: High-Throughput Glycosyltransferase Assay

Materials:

• Purified glycosyltransferase of interest

• Enzymatically synthesized dTDP-6-deoxy-L-talose

• Acceptor substrate for the glycosyltransferase

• Assay Buffer: 50 mM HEPES, pH 7.0, 10 mM MnCl₂, 0.1% (w/v) BSA

• Phosphatase (e.g., Shrimp Alkaline Phosphatase)

• Malachite Green Phosphate Assay Kit

• 96-well microplate

Procedure:

• Reaction Setup: In a 96-well plate, add the following components. It is recommended to prepare a master mix for components that are common to all wells.

Component	Final Concentration
Assay Buffer	1x
Glycosyltransferase	Varies (determine empirically)
Acceptor Substrate	Varies (typically at or above Km)
dTDP-6-deoxy-L-talose	Varies (e.g., for Km determination)

• Initiate Reaction: Start the reaction by adding the dTDP-6-deoxy-L-talose to each well.

• Incubation: Incubate the plate at the optimal temperature for the glycosyltransferase (e.g., 37°C) for a predetermined time (e.g., 30 minutes). Ensure the reaction is in the linear range.

• Add Phosphatase: Add the phosphatase to each well to hydrolyze the dTDP produced. Incubate for an additional 15 minutes at 37°C.

• Colorimetric Detection: Add the Malachite Green reagent to each well according to the manufacturer's instructions.

• Read Absorbance: After a short incubation at room temperature for color development, read the absorbance at ~620 nm using a microplate reader.

• Data Analysis: Construct a standard curve using known concentrations of inorganic phosphate. Use the standard curve to determine the amount of phosphate produced in each reaction well, which is directly proportional to the glycosyltransferase activity.

Conclusion

This application note provides a comprehensive guide for the enzymatic synthesis of dTDP-6-deoxy-L-talose and its application in a robust, high-throughput glycosyltransferase assay. The described methods offer a reliable and efficient platform for researchers in glycobiology and drug development to investigate the function of glycosyltransferases that utilize this important activated sugar. The availability of a streamlined synthesis and assay protocol will undoubtedly accelerate the discovery and characterization of novel enzymes and their inhibitors.

References

• Kang, Y. B. A., & Fox, G. (2005). Preparative Synthesis of dTDP-L-Rhamnose Through Combined Enzymatic Pathways. Biotechnology and Bioengineering, 93(1), 21-27. [Link]

• Tsukamoto, H., & Ide, Y. (1998). Biological function of the dTDP-rhamnose synthesis pathway in Streptococcus mutans. Infection and Immunity, 66(12), 5967–5970. [Link]

• Nakano, Y., et al. (2005). A Novel NDP-6-deoxyhexosyl-4-ulose Reductase in the Pathway for the Synthesis of Thymidine Diphosphate-D-fucose. Journal of Biological Chemistry, 280(48), 40096-40103. [Link]

• Yang, S., et al. (2021). Novel dTDP-l-Rhamnose Synthetic Enzymes (RmlABCD) From Saccharothrix syringae CGMCC 4.1716 for One-Pot Four-Enzyme Synthesis of dTDP-l-Rhamnose. Frontiers in Bioengineering and Biotechnology, 9, 765476. [Link]

• Feng, Y., et al. (2016). Identification of a dTDP-rhamnose biosynthetic pathway that oscillates with the molting cycle in Caenorhabditis elegans. Biochemical Journal, 473(11), 1507–1521. [Link]

• Li, T.-L., & Liu, H.-w. (2018). Systematic Enzymatic Synthesis of dTDP-Activated Sugar Nucleotides. Angewandte Chemie International Edition, 57(3), 753-757. [Link]

• Nakano, Y., et al. (2000). Thymidine Diphosphate-6-deoxy-L-lyxo-4-hexulose Reductase Synthesizing dTDP-6-deoxy-L-talose fromActinobacillus actinomycetemcomitans. Journal of Biological Chemistry, 275(10), 6806–6812. [Link]

• Ma, D. L., et al. (2005). Drug Targeting Mycobacterium tuberculosis Cell Wall Synthesis: Genetics of dTDP-Rhamnose Synthetic Enzymes and Development of a Microtiter Plate-Based Screen for Inhibitors of Conversion of dTDP-Glucose to dTDP-Rhamnose. Antimicrobial Agents and Chemotherapy, 49(4), 1423–1433. [Link]

• Rahim, R., et al. (2000). Cloning and characterization of the rmlBDAC genes of Pseudomonas aeruginosa, which are required for the synthesis of dTDP-L-rhamnose. Microbiology, 146(3), 533-543. [Link]

• Giraud, M. F., et al. (1999). Overexpression, purification, crystallization and preliminary structural study of dTDP-6-deoxy-L-lyxo-4-hexulose reductase (RmlD), the fourth enzyme of the dTDP-L-rhamnose synthesis pathway, from Salmonella enterica serovar Typhimurium. Acta Crystallographica Section D: Biological Crystallography, 55(12), 2043-2046. [Link]

• Lee, H. C., et al. (2007). Biosynthesis of dTDP-6-deoxy-β-d-allose, biochemical characterization of dTDP-4-keto-6-deoxyglucose reductase (GerKI) from Streptomyces sp. KCTC 0041BP. Glycobiology, 17(2), 116-125. [Link]

• Wikipedia. (2023, December 1). dTDP-6-deoxy-L-talose 4-dehydrogenase. In Wikipedia. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Thymidine diphosphate-6-deoxy-L-lyxo-4-hexulose reductase synthesizing dTDP-6-deoxy-L-talose from Actinobacillus actinomycetemcomitans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. dTDP-6-deoxy-L-talose 4-dehydrogenase (NAD+) - Wikipedia [en.wikipedia.org]
• 5. Frontiers | Novel dTDP-l-Rhamnose Synthetic Enzymes (RmlABCD) From Saccharothrix syringae CGMCC 4.1716 for One-Pot Four-Enzyme Synthesis of dTDP-l-Rhamnose [frontiersin.org]
• 6. Novel dTDP-l-Rhamnose Synthetic Enzymes (RmlABCD) From Saccharothrix syringae CGMCC 4.1716 for One-Pot Four-Enzyme Synthesis of dTDP-l-Rhamnose - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. rndsystems.com [rndsystems.com]

Technical Notes & Optimization

Technical Support Center: Optimizing dTDP-4-keto-6-deoxy-L-mannose Reductase (RmlD) Activity

Welcome to the technical support center for dTDP-4-keto-6-deoxy-L-mannose reductase (RmlD). This guide is designed for researchers, scientists, and drug development professionals who are working with this critical enzyme. Here, we provide in-depth answers to common questions and detailed troubleshooting workflows to help you overcome experimental hurdles and optimize your RmlD activity.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions about RmlD and its experimental context.

Q1: What is the primary function of RmlD?

RmlD (EC 1.1.1.133) is a NAD(P)H-dependent reductase that catalyzes the final, stereospecific reduction step in the biosynthesis of deoxythymidine diphosphate-L-rhamnose (dTDP-L-rhamnose).[1][2] It converts the intermediate dTDP-4-keto-6-deoxy-L-mannose to the final product, dTDP-L-rhamnose, using NADPH as a hydride donor. This reaction is irreversible and crucial for providing the activated sugar nucleotide required for the synthesis of various bacterial cell surface structures.[3][4]

Q2: Can you illustrate the complete dTDP-L-rhamnose biosynthesis pathway?

Certainly. The pathway is a four-enzyme cascade that converts glucose-1-phosphate and dTTP into dTDP-L-rhamnose. RmlD performs the fourth and final step.

Caption: The dTDP-L-Rhamnose biosynthesis pathway (RmlA-D).

Q3: What are the essential components for a standard RmlD in vitro activity assay?

A typical RmlD activity assay is a spectrophotometric assay that measures the decrease in NADPH absorbance at 340 nm. The essential components are:

• Purified RmlD Enzyme: The concentration should be optimized to ensure the reaction rate is linear over the measurement period.[5]

• Substrate (dTDP-4-keto-6-deoxy-L-mannose): As this substrate is not widely available commercially, it is often generated in situ by running a coupled reaction with purified RmlA, RmlB, and RmlC enzymes, starting from glucose-1-phosphate and dTTP.[1][6]

• Cofactor (NADPH): A saturating concentration is typically used to determine Vmax. The extinction coefficient of NADPH at 340 nm (6220 M⁻¹cm⁻¹) is used to calculate enzyme activity.

• Buffer: A suitable buffer to maintain optimal pH (typically around 7.0-8.0). Tris-HCl or HEPES are common choices.

• Divalent Cations: Some RmlD homologs may require Mg²⁺ for stability or optimal activity.

Q4: Why is the RmlD enzyme considered a promising drug target?

The dTDP-L-rhamnose biosynthesis pathway is essential for the viability and virulence of many pathogenic bacteria, including Streptococcus pyogenes and Mycobacterium tuberculosis.[2][3] L-rhamnose is a key component of their cell walls and other surface structures.[7] Crucially, this pathway and its final product, dTDP-L-rhamnose, are absent in humans.[3] This metabolic distinction makes RmlD an attractive target for developing novel antibiotics with high specificity and potentially low host toxicity.

Section 2: Troubleshooting Guide: Enzyme Activity

This section provides a structured approach to diagnosing and solving common issues related to RmlD enzyme activity.

Q1: I am not observing any enzymatic activity, or the activity is extremely low. What are the potential causes and how can I troubleshoot this?

This is the most frequent challenge encountered. A systematic approach is key to identifying the root cause. Follow this workflow:

Caption: Troubleshooting workflow for low or no RmlD activity.

Causality Explained:

• Protein Integrity: A denatured, degraded, or aggregated protein is non-functional. The active site, a specific 3D arrangement of amino acids, must be correctly folded to bind substrate and cofactor.[8][9]

• Assay Components: NADPH is susceptible to degradation, and incorrect buffer pH can alter the ionization state of critical residues in the active site, abolishing activity.[10] In a coupled assay, the failure of any of the first three enzymes (RmlA, RmlB, RmlC) will prevent the generation of the RmlD substrate.

• Reaction Conditions: Every enzyme has an optimal pH and temperature range for catalysis. Deviating significantly from these optima can drastically reduce the reaction rate.[10] The enzyme concentration must also be in a range where the initial velocity is linear with respect to time.[5][11]

Q2: My reaction starts, but the rate quickly decreases and plateaus. What does this indicate?

This typically points to a deviation from initial velocity conditions.[11] The primary causes are:

• Substrate Depletion: If the enzyme concentration is too high or the substrate concentration is too low, the substrate is consumed rapidly. The reaction rate slows as the enzyme becomes less saturated.

  • Solution: Decrease the enzyme concentration or increase the initial substrate concentration. Ensure you are measuring the rate when less than 10% of the substrate has been consumed.[11]

• Product Inhibition: In some enzymatic reactions, the product can bind to the active site, acting as a competitive or non-competitive inhibitor. As product accumulates, the reaction slows down.

  • Solution: Ensure you are measuring the initial velocity before significant product has accumulated. This is the most reliable way to determine the true catalytic rate.

• Enzyme Instability: The enzyme may be unstable under the specific assay conditions (e.g., non-optimal pH or temperature), losing activity over the course of the measurement.

  • Solution: Perform pre-incubation experiments. Incubate the enzyme in the assay buffer for the duration of the assay without substrate, then initiate the reaction to see if activity has diminished. If so, you may need to add stabilizing agents (like glycerol or BSA) or find more suitable buffer conditions.

Section 3: Troubleshooting Guide: Protein Expression & Purification

Q1: My recombinant RmlD expresses poorly or is primarily found in insoluble inclusion bodies. How can I improve the yield of soluble protein?

Inclusion body formation is common when expressing heterologous proteins in E. coli. It occurs when the rate of protein synthesis exceeds the cell's capacity for proper folding, leading to aggregation.[12] Here are several strategies to enhance soluble expression, summarized in the table below.

Strategy	Parameter to Modify	Rationale & Causality
Reduce Expression Rate	Lower Induction Temperature	Decreasing the temperature (e.g., to 15-25°C) slows down all cellular processes, including transcription and translation. This gives the newly synthesized polypeptide chain more time to fold correctly before it can aggregate with other chains.[12][13]
Lower Inducer Concentration	Using a lower concentration of the inducer (e.g., IPTG) reduces the transcription rate from the promoter, thereby lowering the overall rate of protein synthesis and decreasing the burden on the cellular folding machinery.[13]
Enhance Solubility	Use a Solubility-Enhancing Fusion Tag	Fusing a highly soluble protein tag (e.g., Maltose Binding Protein (MBP), Glutathione-S-Transferase (GST)) to the N- or C-terminus of RmlD can chaperone its folding and prevent aggregation.[12][13] A protease cleavage site should be included to remove the tag after purification.[13]
Optimize Host Environment	Change E. coli Host Strain	Use strains engineered to enhance protein folding, such as those that co-express chaperones (e.g., GroEL/ES) or those that have a less oxidative cytoplasm (e.g., Origami™, Rosetta-gami™) to promote disulfide bond formation if needed.
Modify Culture Media	Supplementing the media with cofactors or osmolytes can sometimes aid in proper folding and stability. Rich media can support higher cell densities, but may also lead to faster, aggregation-prone expression.[12]

Q2: My purified RmlD is soluble initially but precipitates upon concentration or during storage. How can I improve its long-term stability?

Protein precipitation is often due to aggregation driven by unfavorable buffer conditions.

• Buffer Composition: Screen different buffers (e.g., HEPES, Tris, phosphate) and pH values to find the condition where the protein is most stable. The optimal pH for stability may not be the same as the optimal pH for activity.

• Additives: Supplement the storage buffer with stabilizing agents.

  • Glycerol (10-50% v/v): Acts as a cryoprotectant and increases solvent viscosity, which can reduce aggregation.

  • Low Salt Concentration (e.g., 50-150 mM NaCl): Can help prevent non-specific ionic interactions that lead to aggregation.

  • Non-detergent sulfobetaines (NDSBs): Can sometimes help stabilize proteins.

• Storage Method: Flash-freeze aliquots in liquid nitrogen and store them at -80°C. Avoid repeated freeze-thaw cycles, as these are highly detrimental to enzyme activity.[11]

Section 4: Key Experimental Protocols

Protocol 1: A Standard Spectrophotometric Assay for RmlD Activity

This protocol assumes the use of a coupled enzyme system to generate the RmlD substrate in situ.

1. Reagents & Materials:

• Purified RmlA, RmlB, RmlC, and RmlD enzymes.

• Assay Buffer: 50 mM Tris-HCl, pH 7.5, 5 mM MgCl₂.

• Substrate Stock: 100 mM Glucose-1-Phosphate.

• Nucleotide Stocks: 50 mM dTTP, 10 mM NADPH.

• UV-transparent cuvettes or 96-well plates.

• Spectrophotometer capable of reading absorbance at 340 nm.

2. Step-by-Step Methodology:

• Prepare a master mix in a microcentrifuge tube. For a 1 mL final reaction volume, add:

  • 850 µL Assay Buffer

  • 10 µL of 100 mM Glucose-1-Phosphate (1 mM final)

  • 10 µL of 50 mM dTTP (0.5 mM final)

  • 20 µL of 10 mM NADPH (0.2 mM final)

  • Optimized concentrations of RmlA, RmlB, and RmlC enzymes.

• Incubate the master mix at 37°C for 30 minutes to allow for the complete conversion of starting materials to the RmlD substrate, dTDP-4-keto-6-deoxy-L-mannose.

• Transfer the reaction mix to a cuvette and place it in the spectrophotometer, pre-warmed to 37°C.

• Monitor the absorbance at 340 nm for 1-2 minutes to establish a stable baseline. There should be no change in absorbance.

• Initiate the reaction by adding an optimized amount of RmlD enzyme (e.g., 5-20 µL) and mix quickly by gentle inversion or pipetting.

• Immediately begin recording the absorbance at 340 nm every 10 seconds for 3-5 minutes.

3. Data Analysis:

• Plot Absorbance (340 nm) vs. Time (minutes).

• Identify the initial linear portion of the curve.

• Calculate the slope (ΔAbs/min) of this linear region.

• Calculate the enzyme activity using the Beer-Lambert law:

  • Activity (µmol/min/mL) = (ΔAbs/min) / (ε * l) * 1000

  • Where:

    • ε (NADPH extinction coefficient) = 6.22 mM⁻¹cm⁻¹

    • l (path length of the cuvette) = 1 cm

Protocol 2: Small-Scale Screen for Optimizing Soluble RmlD Expression

1. Objective: To rapidly test multiple conditions (temperature and inducer concentration) to identify the optimal parameters for soluble RmlD expression.

2. Methodology:

• Transform an appropriate E. coli expression strain (e.g., BL21(DE3)) with your RmlD expression plasmid. Plate on selective agar and incubate overnight at 37°C.

• Inoculate a single colony into 5 mL of selective LB medium and grow overnight at 37°C with shaking.

• The next day, use the overnight culture to inoculate four 50 mL cultures of selective LB medium in 250 mL flasks to an OD₆₀₀ of ~0.1.

• Grow all four cultures at 37°C with shaking until they reach an OD₆₀₀ of 0.5-0.7.

• Induce the cultures according to the following conditions:

  • Flask 1: Add IPTG to 1.0 mM, continue incubation at 37°C for 3-4 hours.

  • Flask 2: Add IPTG to 0.1 mM, continue incubation at 37°C for 3-4 hours.

  • Flask 3: Move to an 18°C shaker. Add IPTG to 1.0 mM, incubate overnight (16-18 hours).

  • Flask 4: Move to an 18°C shaker. Add IPTG to 0.1 mM, incubate overnight (16-18 hours).

• After induction, harvest 1 mL of cells from each culture. Centrifuge, discard the supernatant, and freeze the cell pellets.

• Lyse each cell pellet in 200 µL of lysis buffer (e.g., BugBuster or sonication buffer).

• Centrifuge the lysates at maximum speed for 15 minutes at 4°C to separate the soluble fraction (supernatant) from the insoluble fraction (pellet).

• Analyze all fractions by SDS-PAGE:

  • Lane 1: Uninduced culture sample.

  • Lane 2: Total cell lysate (after induction).

  • Lane 3: Soluble fraction (supernatant).

  • Lane 4: Insoluble fraction (pellet).

• Compare the amount of RmlD protein in the soluble vs. insoluble fractions for each condition to determine which provides the highest yield of soluble protein.

References

• Blankenfeldt, W., Giraud, M. F., Leonard, G., & Naismith, J. H. (2002). The crystal structure of dTDP-4-dehydrorhamnose reductase (RmlD) from Salmonella enterica serovar Typhimurium in the apo- and binary-complexed forms. Journal of molecular biology, 318(4), 1039-1051. [Link]

• Dong, C., et al. (2021). Novel dTDP-l-Rhamnose Synthetic Enzymes (RmlABCD) From Saccharothrix syringae CGMCC 4.1716 for One-Pot Four-Enzyme Synthesis of dTDP-l-Rhamnose. Frontiers in Bioengineering and Biotechnology. [Link]

• Lees, J. A., et al. (2020). Streptococcal dTDP-L-rhamnose biosynthesis enzymes: functional characterization and lead compound identification. Molecular Microbiology. [Link]

• van Wyk, N., et al. (2024). Structural analysis of RmlD, a dTDP-6-deoxy-L-lyxo-4-hexulose reductase from Trichomonas vaginalis. Wellcome Open Research. [Link]

• Kang, H. J., et al. (2006). Preparative Synthesis of dTDP-L-Rhamnose Through Combined Enzymatic Pathways. Journal of Microbiology and Biotechnology. [Link]

• Li, T., et al. (2022). Rhamnose-Containing Compounds: Biosynthesis and Applications. Molecules. [Link]

• Tsukioka, Y., et al. (1997). Identification of a fourth gene involved in dTDP-rhamnose synthesis in Streptococcus mutans. Journal of Bacteriology. ResearchGate provides access to the article. [Link]

• van der Beek, S. L., et al. (2015). GacA is Essential for Group A Streptococcus and Defines a New Class of Monomeric dTDP-4-dehydrorhamnose Reductases (RmlD). Journal of Biological Chemistry. ResearchGate provides access to the article. [Link]

• Könning, D., et al. (2020). Two RmlC homologs catalyze dTDP-4-keto-6-deoxy-d-glucose epimerization in Pseudomonas putida KT2440. Scientific Reports. [Link]

• Wikipedia contributors. (2023). dTDP-4-dehydrorhamnose reductase. Wikipedia. [Link]

• Rockland Immunochemicals Inc. (n.d.). Tips for Optimizing Protein Expression and Purification. Rockland Resources. [Link]

• Patsnap. (2025). Step-by-Step Protocol for Optimizing Recombinant Protein Expression. Patsnap Synapse. [Link]

• Wikipedia contributors. (2024). Enzyme kinetics. Wikipedia. [Link]

• Jack Westin. (n.d.). Active Site Model. MCAT Content. [Link]

• Gopal, G. J., & Kumar, A. (2013). Recombinant protein expression optimization in Escherichia coli: A review. Journal of Biomedical and Pharmaceutical Research. [Link]

• Wikipedia contributors. (2024). Active site. Wikipedia. [Link]

• National Center for Biotechnology Information. (2012). Basics of Enzymatic Assays for HTS. Assay Guidance Manual. [Link]

• Sha, S., et al. (2011). Development of a Colorimetric Assay and Kinetic Analysis for Mycobacterium tuberculosis D-glucose-1-phosphate Thymidylyltransferase. ResearchGate provides access to the article. [Link]

• Farhaana, A. (2024). Enzyme Kinetics. TeachMePhysiology. [Link]

Sources

• 1. Frontiers | Novel dTDP-l-Rhamnose Synthetic Enzymes (RmlABCD) From Saccharothrix syringae CGMCC 4.1716 for One-Pot Four-Enzyme Synthesis of dTDP-l-Rhamnose [frontiersin.org]
• 2. Two RmlC homologs catalyze dTDP-4-keto-6-deoxy-d-glucose epimerization in Pseudomonas putida KT2440 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Streptococcal dTDP‐L‐rhamnose biosynthesis enzymes: functional characterization and lead compound identification - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Rhamnose-Containing Compounds: Biosynthesis and Applications | MDPI [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. digitalcommons.georgefox.edu [digitalcommons.georgefox.edu]
• 7. researchgate.net [researchgate.net]
• 8. jackwestin.com [jackwestin.com]
• 9. Active site - Wikipedia [en.wikipedia.org]
• 10. teachmephysiology.com [teachmephysiology.com]
• 11. Basics of Enzymatic Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Recombinant protein expression optimization in Escherichia coli: A review [arccjournals.com]
• 13. Tips for Optimizing Protein Expression and Purification | Rockland [rockland.com]

Stability of 6-Deoxy-L-talose derivatives in acidic conditions

Technical Support Center: Stability of 6-Deoxy-L-talose Derivatives

Executive Summary: The "Deoxy-Talose" Paradox

6-Deoxy-L-talose (L-pneumose) is a critical bioactive sugar found in the serotype-specific polysaccharides of bacteria like Actinobacillus actinomycetemcomitans and Enterobacter cloacae. However, it presents a unique synthetic challenge: it is significantly more acid-labile than its hydroxylated congeners (e.g., L-talose or L-mannose).

This instability arises from two synergistic factors:

• Electronic Effect: The C6-methyl group acts as an electron donor (via hyperconjugation), stabilizing the oxocarbenium ion intermediate during hydrolysis.

• Stereochemical Strain: The ^1C_4 conformation of L-talose places hydroxyls at C2 and C4 in axial positions. This 1,3-diaxial interaction creates ring strain that can be relieved by ring opening or hydrolysis.

This guide addresses the three most common failure modes: Premature Glycosidic Hydrolysis , Acyl Migration , and Donor Degradation .

Module 1: Glycosidic Bond Stability

FAQ 1.1: Why did my 6-deoxy-L-taloside hydrolyze during standard acidic deprotection (e.g., removal of benzylidene)?

Diagnosis: You likely treated the 6-deoxy sugar as if it were a standard hexose (like glucose). The Science: The rate of acid hydrolysis for 6-deoxy glycosides is approximately 5–10x faster than their corresponding 6-OH counterparts. The absence of the electron-withdrawing -OH at C6 makes the ring oxygen more basic, facilitating protonation and subsequent cleavage.

Visualizing the Failure Mode (Mechanism):

Figure 1: Acid-catalyzed hydrolysis pathway. The C6-methyl group (present in 6-deoxy sugars) stabilizes the red Oxocarbenium Ion node, lowering the activation energy for cleavage.

Protocol 1.1: Kinetic Stability Assay

Before exposing your valuable intermediate to acidic conditions (e.g., 80% AcOH or TFA), determine its half-life (

).

• Prepare Stock: Dissolve 5 mg of substrate in 500 µL of the intended acidic solvent (e.g., 80% AcOH).

• Incubation: Hold at the target temperature (e.g., 60°C).

• Sampling: Aliquot 50 µL every 15 minutes into saturated NaHCO₃ (quench).

• Analysis: Analyze via TLC or LC-MS.

• Calculation: Plot

  vs. time. The slope is .

  • If

    min, ABORT the deprotection method. Switch to neutral conditions (e.g., Hydrogenolysis for benzyl groups or oxidative cleavage).

Module 2: Protecting Group Strategies & Migration

FAQ 2.1: I see a mixture of regioisomers after acidic workup. Did my acetyl group migrate?

Diagnosis: Yes. 6-Deoxy-L-talose has a cis-vicinal diol relationship at C2/C3 (in the ^1C_4 chair, C2 is axial, C3 is equatorial). Cis-diols are highly prone to acid-catalyzed acyl migration via a 5-membered orthoester intermediate.

Comparative Stability Table:

Protecting Group	Stability in 0.1 M HCl	Risk of Migration	Recommended Removal
Acetyl (Ac)	Moderate	HIGH (C2 C3)	Zemplén (NaOMe/MeOH)
Benzoyl (Bz)	High	Low (Steric bulk hinders orthoester)	NaOMe/MeOH
Benzyl (Bn)	Very High	None	Hydrogenolysis (Pd/C)
Benzylidene	Very Low	N/A (Cleaves)	60% AcOH (Monitor closely!)[1]
TBDMS	Low	Moderate (Silyl migration possible)	TBAF (Buffered with AcOH)

Troubleshooting Workflow: Preventing Migration

Figure 2: Decision tree for minimizing acyl migration in 6-deoxy-L-talose derivatives.

Module 3: Synthesis & Donor Activation

FAQ 3.1: My glycosylation yields are low (10-20%). The donor is consumed but no product forms.

Diagnosis: You are likely using a "Super-Armed" donor. The Science: Deoxygenation at C6 makes the donor extremely reactive. Standard promoters (e.g., TMSOTf) are often too harsh, causing the donor to explode into the oxocarbenium ion and decompose before the acceptor can attack, or form an orthoester if a C2-participating group is present.

Corrective Protocol: The "Cold & Slow" Activation Standard conditions (0°C) fail for 6-deoxy sugars. Use this modified protocol.

• Solvent: Use Dichloromethane (DCM) (non-participating). Avoid Ether/Dioxane.

• Temperature: Cool reaction to -78°C strictly.

• Promoter:

  • For Trichloroacetimidates: Use TMSOTf but dilute it 1:100 in DCM before addition. Add dropwise.

  • For Thioglycosides: Use NIS/TfOH , but reduce TfOH to 0.1 equivalents relative to donor.

• Quenching: Add Triethylamine (Et₃N) at -78°C before warming up. Warming an acidic reaction mixture will trigger hydrolysis of the newly formed bond.

References

• Collins, P. M., & Overend, W. G. (1965).[2] A Synthesis of 6-Deoxy-L-talose. Journal of the Chemical Society. Link

• Sanapala, S. R., & Kulkarni, S. S. (2016). From L-Rhamnose to Rare 6-Deoxy-L-Hexoses. Organic Letters, 18(15), 3790–3793. Link

• Lassfolk, R., & Leino, R. (2023).[3] Mechanism of Acyl Group Migration in Carbohydrates. Chemistry – A European Journal.[4] Link

• Codée, J. D., et al. (2011). Thioglycosides in Sequential Glycosylation Strategies. Chemical Society Reviews. (Context on donor reactivity). Link

• PubChem. (2025).[1] 6-Deoxy-L-talose Compound Summary. National Library of Medicine. Link

Sources

• 1. 6-Deoxytalose | C6H12O5 | CID 151474 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. A SYNTHESIS OF 6-DEOXY-L-TALOSE - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Overcoming solubility issues of 6-Deoxy-L-talose acceptors

Executive Summary

You are encountering solubility limitations with 6-Deoxy-L-talose (6-dTal) acceptors. This is a known bottleneck in the synthesis of O-antigens (e.g., Actinobacillus actinomycetemcomitans, Mycobacterium avium).

The core issue stems from the "Amphiphilic Paradox" of 6-deoxy sugars:

• The C6-Methyl Group: Increases lipophilicity, reducing solubility in polar activation solvents (acetonitrile, nitromethane).

• The Axial Hydroxyls (C2, C4): In the L-talo configuration (1C4 chair), the C2 and C4 hydroxyls are axial. If protected with rigid groups (e.g., isopropylidene acetals), the molecule tends to pack efficiently into crystal lattices, causing precipitation in non-polar solvents (DCM, Toluene) at the low temperatures required for stereocontrol (-78°C to -40°C).

This guide provides a diagnostic workflow, solvent engineering protocols, and protecting group strategies to resolve these issues.

Part 1: Diagnostic Workflow (The Solubility Matrix)

Before altering your synthesis, determine if your issue is Thermodynamic (Crystal Packing) or Kinetic (Aggregation) .

Visual Guide: The Solubility Decision Tree

Figure 1: Diagnostic logic flow to identify the root cause of acceptor insolubility.

Part 2: Solvent Engineering (The "Co-Solvent Rescue")

Standard glycosylation solvents (DCM, Toluene) are often insufficient for 6-deoxy-L-talose acceptors bearing rigid protecting groups like 2,3-O-isopropylidene .

The "Inverse Addition" Protocol

Use this when your acceptor crashes out upon cooling.

Principle: Dichloromethane (DCM) has poor solvating power for rigid, poly-oxygenated cycles at low temperatures. We introduce a "Solubility Bridge" using a coordinated solvent system.

Reagents:

• Primary Solvent: DCM (Anhydrous)

• Co-Solvent: 1,4-Dioxane or THF (Ether-based solvents disrupt H-bond aggregation).

• Disaggregator: DMF (Dimethylformamide) - Use sparingly.

Step-by-Step Methodology:

• The Warm Dissolution:

  • Dissolve the 6-deoxy-L-talose acceptor in the Co-Solvent (Dioxane or THF) at 30°C. Use the minimum volume required (approx. 0.5 mL per 100 mg).

  • Why? Ethers coordinate to the axial protons and break intermolecular H-bonds better than DCM.

• The Dilution:

  • Add the Primary Solvent (DCM) to reach the desired reaction concentration (usually 0.05 M to 0.1 M).

  • Ratio: Target a final ratio of 3:1 (DCM:Dioxane).

• The "Cryo-Check":

  • Cool the mixture slowly to -78°C.

  • Observation: If precipitation occurs, add DMF dropwise until clear.

  • Limit: Do not exceed 10% v/v DMF, as it can shift stereoselectivity from

    to via imidate intermediates [1].

• Promoter Addition:

  • Add the glycosyl donor and molecular sieves (4Å, powdered) after the temperature has stabilized.

Part 3: Protecting Group Strategy (Molecular Engineering)

If solvent engineering fails, your protecting group (PG) strategy is likely creating a "Brick Wall" lattice. 6-Deoxy-L-talose is prone to this because the C6-methyl reduces the entropic penalty of crystallization.

Comparison of PG Strategies for Solubility

Strategy	Structure Example	Solubility (DCM, -78°C)	Reactivity (C4-OH Acceptor)	Recommendation
Rigid Acetal	2,3-O-isopropylidene	Poor (Crystallizes)	Moderate	Avoid for low-temp reactions.
Disarmed Ester	2,3-di-O-benzoyl (Bz)	Good	Low (Deactivated)	Use only with highly reactive donors (e.g., Trichloroacetimidates).
Armed Ether	2,3-di-O-benzyl (Bn)	Moderate	High	Good, but can be "greasy" and hard to purify.
Silyl Hybrid	2-O-Bn, 3-O-TBS	Excellent	High	Gold Standard for solubility.

The "Silyl Switch" Fix: Replace the 2,3-acetal with a 2-O-Benzyl, 3-O-TBDMS pattern. The bulky silyl group (TBDMS) acts as a "molecular spacer," preventing the acceptors from stacking too closely, thereby dramatically increasing solubility in non-polar solvents [2].

Part 4: Mechanism of Action (The Axial Challenge)

Understanding why 6-deoxy-L-talose is difficult is key to solving the problem.

Visual Guide: Steric & Electronic Barriers

Figure 2: The structural features of L-talose that contribute to low reactivity and solubility issues.

Part 5: Frequently Asked Questions (FAQ)

Q1: I am using the 2,3-O-isopropylidene-4-OH acceptor, and it's unreactive even when soluble. Why? A: The isopropylidene group locks the ring into a rigid conformation that exacerbates the steric hindrance of the axial C4-OH. Furthermore, the acetal is electron-withdrawing (torsional strain).

• Fix: Switch to a 2,3-di-O-benzyl protection scheme. The flexibility of benzyl groups allows the ring to distort slightly to accommodate the incoming donor [3].

Q2: Can I use Toluene instead of DCM? A: Yes, and often you should. Toluene is structurally similar to the 6-deoxy sugar (aromatic ring + methyl group). It interacts favorably with the benzyl protecting groups. However, Toluene freezes at -95°C and becomes viscous at -60°C. Ensure your stirring is vigorous.

Q3: My donor is a thioglycoside. Does the solvent choice affect the promoter (NIS/TfOH)? A: Yes. If you use DMF to fix solubility, it will "quench" the electrophilicity of the NIS/TfOH system by coordinating to the iodonium ion.

• Adjustment: If using DMF, increase the amount of NIS/TfOH by 1.5 equivalents to compensate for the buffering effect.

Q4: How do I dry the acceptor if it's an oil that foams? A: 6-deoxy sugars often form "foams" rather than solids.

• Protocol: Dissolve in Benzene (or Cyclohexane) and lyophilize (freeze-dry). This creates a fluffy powder with high surface area, which dissolves much faster than the foamy oil.

References

• Solvent Effects in Glycosylation: Boltje, T. J., et al. "Chemical Synthesis of Carbohydrates: The Role of Solvent." Nature Chemistry, vol. 2, 2010. Context: Explains the DMF effect on stereoselectivity and solubility.
• Abe, H., et al. "Stereoselective Glycosylation of 6-Deoxy-L-Hexoses." Journal of the American Chemical Society, vol. 127, no. 4, 2005.

• Synthesis of 6-Deoxy-L-Talose Oligosaccharides

  • Zhu, X., et al. "Efficient synthesis of a 6-deoxy-talose containing tetrasaccharide found in Franconibacter helveticus." Carbohydrate Research, vol. 460, 2018, pp. 57-65.[1] Link

  • Context: Specific protocol for handling L-talose acceptors and overcoming reactivity issues.

• Acceptor Reactivity Reviews

  • van der Vorm, S., et al. "Acceptor reactivity in glycosylation reactions." Chemical Society Reviews, vol. 48, 2019. Link

  • Context: Comprehensive analysis of how protecting groups influence acceptor nucleophilicity.

Sources

• 1. Efficient synthesis of a 6-deoxy-talose containing tetrasccharide found in Franconibacter helveticus LMG23732T - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing side reactions in C-4 oxidation of 6-deoxy sugars

Technical Support Center: Optimization of C-4 Oxidation in 6-Deoxy Sugars

Executive Summary

Topic: Minimizing side reactions during the oxidation of the C-4 hydroxyl group in 6-deoxy sugars (e.g., L-rhamnose, L-fucose derivatives). Primary Challenge: The C-4 oxidation of 6-deoxy sugars is kinetically challenging and thermodynamically perilous due to the high propensity for

-elimination and epimerization at the C-5 center. Unlike standard hexoses, 6-deoxy sugars lack the steric bulk of a C-6 protecting group, often altering ring conformation (typically for L-series) and exposing the C-5 proton to base-mediated abstraction.[1]

Module 1: Diagnostic & Triage

Identify the root cause of your reaction failure before attempting a fix.

Q1: My product shows a new UV-active spot and NMR indicates an olefin. What happened?

Diagnosis: You have triggered

-Elimination .[1][2] The Mechanism: Oxidation at C-4 creates a ketone. The proton at C-5 (H-5) becomes highly acidic ( -proton to a ketone).[1] If your reaction conditions are basic (e.g., Swern oxidation with Et N), the base abstracts H-5.[1]

• Scenario A (C-3 Leaving Group): If C-3 bears an acetate, benzoate, or other good leaving group, the enolate collapses to expel the C-3 substituent, forming an

  -unsaturated ketone (enone).[1]

• Scenario B (Stable C-3 Group): If C-3 is an ether (benzyl/methyl), you may simply observe epimerization at C-5 or decomposition.[1]

Immediate Fix:

• Stop using Swern if you cannot strictly control temperature below -70°C.[1]

• Switch to Dess-Martin Periodinane (DMP) with NaHCO

  buffering. This avoids the basic conditions entirely.

Q2: The reaction is stalled at 50% conversion. Should I add more oxidant?

Diagnosis: Likely Steric Impediment or Hydrate Formation .[1] The Mechanism: 6-deoxy sugars often adopt the

conformation (L-series).[1] The axial/equatorial orientation of the C-4 hydroxyl can be sterically crowded by the C-5 methyl group. Immediate Fix:

• For DMP: Add 1-2 equivalents of water (yes, water) to the reaction. Water accelerates the ligand exchange mechanism in DMP oxidations.

• For TPAP: Ensure your molecular sieves are activated.[1] TPAP is deactivated by chelation if the product forms a hemiacetal with the oxidant.

Module 2: Strategic Reagent Selection

Choose the oxidant based on substrate sensitivity and scale.

Feature	Dess-Martin Periodinane (DMP)	Swern (DMSO/Oxalyl Chloride)	TPAP / NMO
Primary Use Case	Small scale, acid/base sensitive substrates.[1]	Large scale (>10g), robust substrates.[1]	Catalytic method, clean workup.[1][3][4][5]
pH Conditions	Neutral (can be buffered).	Acidic initially, then Basic (Workup).	Neutral.
Risk of Elimination	Low (Best Choice).[1]	High (if temp > -60°C).[1]	Moderate (NMO is basic).[1]
Cost	High.[1]	Low.	High (Ruthenium).[1]
Key Additive	NaHCO (buffer), H O (accelerator).[1]	Pyridine (buffer), DIPEA (hindered base).[1]	Molecular Sieves (4Å).

Module 3: Visualization of Failure Modes

Figure 1: The Elimination Trap in C-4 Oxidation This diagram illustrates the competition between the desired oxidation and the fatal

-elimination pathway common in 6-deoxy sugars.

Caption: Pathway divergence: Basic conditions promote H-5 abstraction, leading to irreversible elimination of C-3 substituents.[1]

Module 4: Validated Experimental Protocols

Protocol A: Buffered Dess-Martin Oxidation (Recommended)

Best for: Minimizing elimination and epimerization.[1]

• Preparation: Dissolve the 6-deoxy sugar substrate (1.0 equiv) in wet CH

  Cl (DCM saturated with water, or add 10 L water per mmol substrate).

  • Why? Water accelerates the breakdown of the intermediate iodinane species, preventing stalling [1].

• Buffering: Add NaHCO

  (5.0 equiv) solid to the stirring solution.

  • Why? DMP releases 2 equiv of acetic acid.[1][6] The buffer prevents acid-catalyzed migration of protecting groups.

• Oxidation: Add Dess-Martin Periodinane (1.5 equiv) in one portion at 0°C. Allow to warm to Room Temperature (RT).

• Monitoring: Monitor by TLC. If the reaction stalls, add another 0.5 equiv DMP.[1]

• Quench (The "Seebach" Workup): Dilute with Et

  O. Pour into a 1:1 mixture of Saturated NaHCO and 10% Na S O . Stir vigorously until the organic layer is clear (approx. 15 mins).

  • Why? Thiosulfate reduces the byproduct iodinane (which is soluble in organics) to 2-iodobenzoic acid (soluble in base), simplifying purification.[1]

Protocol B: Cryogenic Modified Swern

Best for: Scale-up (>5g) where DMP cost is prohibitive.[1]

• Activation: To a solution of oxalyl chloride (1.5 equiv) in dry DCM at -78°C , add DMSO (2.4 equiv) dropwise. Stir for 15 min.

• Addition: Add the sugar substrate (1.0 equiv) in minimum DCM dropwise. Keep internal temp < -70°C. Stir for 30-45 min.

  • Critical Step: Do not rush. The alkoxysulfonium ion must form completely before base addition.

• Elimination Mitigation: Add Diisopropylethylamine (DIPEA) (5.0 equiv) instead of Triethylamine.

  • Why? DIPEA is bulkier and less likely to abstract the hindered C-5 proton compared to Et

    N, reducing elimination risk [2].[1]

• Quench: Quench with saturated NH

  Cl while still at -78°C.

  • Why? Warming up with excess base present is the primary cause of

    -elimination. Neutralize the base before the system has enough thermal energy to overcome the activation barrier for elimination.

Module 5: Troubleshooting FAQs

Q: I am using TPAP/NMO and my yield is low. The catalyst turns black immediately. A: Your solvent is not dry, or your substrate contains a chelating group (amine/sulfur).[1]

• Fix: Add activated 4Å Molecular Sieves (powdered) to the reaction mixture before adding the catalyst. TPAP is robust but dies in the presence of excess moisture or chelating lone pairs. For amine-containing sugars, pre-complex the amine with a Lewis acid or protonate it (if compatible).[1]

Q: Can I use PCC or PDC? A: Avoid.

• Reasoning: Chromium reagents often require acidic conditions or difficult workups that trap chromium salts in the polar sugar matrix. The toxicity and disposal costs are unjustified given the superior performance of DMP.

Q: How do I separate the ketone from the unreacted alcohol if R_f is similar? A: This is common in 6-deoxy sugars.

• Technique: Use Automated Flash Chromatography with a gradient of Toluene:Acetone rather than Hexane:EtOAc. Toluene often provides better separation for sugar conformers.[1] Alternatively, derivatize the alcohol (e.g., acetylation) and separate, then hydrolyze (though this destroys the ketone yield).

References

• Meyer, S. D., & Schreiber, S. L. (1994).[1][7] Acceleration of the Dess-Martin Oxidation by Water.[6] The Journal of Organic Chemistry, 59(24), 7549–7552.[1] Link[1]

• Omura, K., & Swern, D. (1978).[1] Oxidation of alcohols by "activated" dimethyl sulfoxide.[1][8][9][10][11] a preparative, steric and mechanistic study.[1][12] Tetrahedron, 34(11), 1651–1660.[1] Link[1]

• Ley, S. V., Norman, J., Griffith, W. P., & Marsden, S. P. (1994).[1][12] Tetrapropylammonium Perruthenate, Pr4N+RuO4-, TPAP: A Catalytic Oxidant for Organic Synthesis.[1][12] Synthesis, 1994(07), 639–666.[1] Link

• Dess, D. B., & Martin, J. C. (1983).[1][6] Readily accessible 12-I-5 oxidant for the conversion of primary and secondary alcohols to aldehydes and ketones.[6][13] The Journal of Organic Chemistry, 48(22), 4155–4156.[1][6] Link[1]

Sources

• 1. Tetrapropylammonium perruthenate - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. ekwan.github.io [ekwan.github.io]
• 4. Unveiling the mechanism for selective cleavage of C-C bonds in sugar reactions on tungsten trioxide–based catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. grokipedia.com [grokipedia.com]
• 6. Dess–Martin oxidation - Wikipedia [en.wikipedia.org]
• 7. Dess-Martin Oxidation [organic-chemistry.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Parikh-Doering Oxidation | Chem-Station Int. Ed. [en.chem-station.com]
• 10. Swern oxidation - Wikipedia [en.wikipedia.org]
• 11. Parikh–Doering oxidation - Wikipedia [en.wikipedia.org]
• 12. Tetrapropylammonium Perruthenate - TPAP [organic-chemistry.org]
• 13. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Purification Strategies for 6-Deoxy-L-talose

The following technical guide is structured as a specialized support center resource. It is designed to address the specific challenges of isolating 6-Deoxy-L-talose (a rare sugar) from reaction mixtures, particularly focusing on its separation from stereoisomers like L-rhamnose (6-deoxy-L-mannose) and L-fucose (6-deoxy-L-galactose).

Executive Summary

Isolating 6-Deoxy-L-talose presents a unique challenge due to its structural similarity to common starting materials (e.g., L-rhamnose) and reaction byproducts. Whether synthesized via molybdate-catalyzed epimerization (Bilik reaction) , enzymatic conversion , or chemical inversion , the critical bottleneck is resolving the C-2 or C-4 epimers. This guide provides a self-validating workflow for achieving >98% purity, focusing on Ligand Exchange Chromatography (LEC) and strategic contaminant removal.

Visual Workflow: Purification Logic

The following diagram outlines the critical decision paths for purifying 6-Deoxy-L-talose from a crude reaction mixture.

Figure 1: Decision matrix for the purification of 6-Deoxy-L-talose, highlighting the critical divergence based on synthesis method.

Module 1: Chromatographic Separation (The Core Challenge)

Q: How do I resolve 6-Deoxy-L-talose from L-rhamnose and other epimers?

A: The most robust method is Ligand Exchange Chromatography (LEC) using strong cation-exchange resins in the Calcium (Ca²⁺) or Lead (Pb²⁺) form.

The Mechanism: Unlike standard silica chromatography which relies on polarity, LEC separates sugars based on their ability to form coordination complexes with the metal counter-ion of the resin.

• 6-Deoxy-L-talose possesses a specific arrangement of hydroxyl groups (axial-equatorial-axial sequences) that complexes differently with Ca²⁺ compared to L-rhamnose (equatorial-equatorial-axial).

• Standard Silica (Normal Phase) is generally ineffective for free sugars due to peak tailing and poor solubility, unless the sugars are acetylated/protected first.

Recommended Protocol (Self-Validating):

Parameter	Specification	Causality / Rationale
Column Type	Sulfonated Styrene-DVB (8% crosslink), Ca²⁺ Form	Ca²⁺ forms weak, reversible complexes with hydroxyls. 8% crosslink balances resolution and backpressure.
Examples	Rezex RCM-Monosaccharide, Bio-Rad Aminex HPX-87C, Sugar-Pak 1	Industry standards for monosaccharide resolution.
Mobile Phase	Degassed, Deionized Water (18 MΩ)	Organic solvents can precipitate the resin salts. Water ensures proper ligand exchange mechanism.
Temperature	80°C - 85°C (Critical)	High temperature improves mass transfer (reducing peak broadening) and lowers viscosity, preventing column over-pressure.
Flow Rate	0.4 - 0.6 mL/min	Slower flow allows sufficient time for the sugar-metal complexation equilibrium to occur.

Troubleshooting Tip: If L-Rhamnose and 6-Deoxy-L-talose co-elute on a Ca²⁺ column, switch to a Pb²⁺ (Lead) column (e.g., SP0810). Lead often provides different selectivity for specific epimeric pairs due to its larger ionic radius and different coordination geometry [1].

Module 2: Removing Catalysts & Inorganic Byproducts

Q: I used Molybdate (Bilik Reaction) for synthesis. How do I remove the blue/green color and the metal ions?

A: Molybdate ions form strong complexes with sugars (which is why they catalyze the reaction), making them difficult to remove by simple filtration. You must use Anion Exchange .

Step-by-Step Protocol:

• Resin Selection: Use a Strong Base Anion Exchanger (e.g., Dowex 1x8 or Amberlite IRA-400 ) in the Formate or Chloride form. Avoid the Hydroxide (OH⁻) form as it can degrade reducing sugars (Lobry de Bruyn–van Ekenstein transformation).

• Loading: Pass the dilute reaction mixture through the column. Molybdate anions (MoO₄²⁻) will bind tightly to the resin.

• Elution: Wash with deionized water. The neutral sugars (Talose, Rhamnose) will elute in the void volume, while the colored molybdate complexes remain on the resin.

• Validation: The eluate should be clear (colorless) and have neutral pH. Conduct a spot test or conductivity measurement to confirm salt removal.

Q: My product contains unreacted starting material. Can I recycle it?

A: Yes. Since the separation (Module 1) is non-destructive (uses only water), fractions containing overlapping peaks or pure starting material (L-rhamnose) can be concentrated and re-subjected to the epimerization reaction conditions to improve overall yield [2].

Module 3: Polishing & Crystallization

Q: I have a pure fraction, but it remains a syrup. How do I get a solid powder?

A: 6-Deoxyhexoses are notoriously hygroscopic and often resist crystallization from water.

Lyophilization Strategy:

• Pre-Concentration: Rotary evaporate the target HPLC fractions to a syrup (approx. 20-30% w/v).

• Freezing: Shell-freeze the flask in liquid nitrogen or dry ice/acetone to maximize surface area.

• Drying: Lyophilize for at least 48 hours.

• Handling: Break the vacuum with dry nitrogen (not ambient air) to prevent immediate moisture uptake. Store in a desiccator at -20°C.

Crystallization Attempt (Advanced): If a crystal is strictly required for X-ray diff, dissolve the syrup in a minimal amount of hot methanol or ethanol , then add ethyl acetate dropwise until turbidity persists. Store at 4°C for days/weeks. Note that 6-deoxy-L-talose is often reported as a syrup or amorphous solid in literature unless derivatized [3].

Common Troubleshooting Scenarios (FAQs)

Symptom	Probable Cause	Corrective Action
Double Peaks for Single Sugar	Anomer Separation	Reducing sugars exist as and anomers. On some columns (esp. at low temp), these split. Increase column temperature to >80°C to speed up mutarotation and merge peaks.
High Backpressure	Resin Compression	Cation exchange resins (Ca²⁺ form) are soft (low crosslink). Do not exceed 0.6 mL/min . Ensure temperature is maintained (low viscosity).
Broad/Tailing Peaks	Metal Contamination	Sample contains salts (Na⁺, K⁺) displacing Ca²⁺ on the resin. Desalt sample (Module 2) before injection. Regenerate column with Ca(NO₃)₂ if necessary.
Low Recovery	Microbial Growth	Sugar solutions are growth media. Always filter samples (0.22 µm) and add 0.02% Sodium Azide if storing columns long-term.

References

• Phenomenex. (n.d.). Rezex HPLC Columns for Carbohydrate & Acid Analysis. Retrieved from [Link] (Verifies Ca2+/Pb2+ column mechanisms).

• Bilik, V., & Caplovic, J. (1973). Reactions of saccharides catalyzed by molybdate ions. Chemicke Zvesti.

• Sanapala, S. R., et al. (2016). From L-Rhamnose to Rare 6-Deoxy-L-Hexoses.[1][2] ResearchGate.[3] Retrieved from [Link] (Verifies chemical synthesis and separation challenges).

• Bio-Rad Laboratories. (n.d.). Carbohydrate Analysis utilizing Aminex HPLC Columns.

Disclaimer: This guide is for research purposes only. Always consult Safety Data Sheets (SDS) for all chemicals and reagents used.

Sources

• 1. WO2018002957A2 - A method for synthesis of 6-deoxy-l-hexoses from l-rhamnose - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. mz-at.de [mz-at.de]

Identification of impurities in commercial 6-Deoxy-L-talose samples

Technical Support Center: Purity Analysis of 6-Deoxy-L-talose

Introduction: The "Hidden Epimer" Challenge

Welcome to the technical guide for 6-Deoxy-L-talose (CAS: 7658-10-8).[1][2] If you are accessing this guide, you are likely observing inconsistent bioactivity data or anomalous peaks in your glycosylation studies.

The Core Problem: 6-Deoxy-L-talose is a rare sugar, often synthesized via the epimerization of L-rhamnose (6-deoxy-L-mannose) or through biotechnological routes involving dTDP-4-keto intermediates. Consequently, the most persistent and difficult-to-detect impurity is its C-4 epimer, L-rhamnose .

Because these two sugars share identical molecular weights (164.16 g/mol ) and similar polarity, standard C18 HPLC often fails to resolve them. This guide provides the definitive protocols for detecting this specific impurity using HPAEC-PAD and NMR.

Module 1: Chromatographic Anomalies (HPAEC-PAD)

User Question: I see a shoulder on my main peak using standard HPLC. How do I definitively separate 6-Deoxy-L-talose from L-rhamnose?

Technical Insight: Standard refractive index (RI) detection on amide or amino columns often results in co-elution. The "Gold Standard" for this separation is High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD) .

These sugars are weak acids (

~12-13). At high pH, they ionize.[3] The slight difference in the spatial orientation of the hydroxyl group at C-4 (axial in talose vs. equatorial in rhamnose, depending on the chair form) alters their interaction with the anion-exchange resin.

Optimized HPAEC-PAD Protocol

Parameter	Specification
Column	Dionex CarboPac PA20 (3 x 150 mm) or PA1 (4 x 250 mm)
Mobile Phase A	Deionized Water (18 MΩ-cm)
Mobile Phase B	200 mM NaOH (Carbonate-free)
Flow Rate	0.5 mL/min (PA20) or 1.0 mL/min (PA1)
Detection	Pulsed Amperometric Detection (Gold Electrode, Carbohydrate Waveform)

Step-by-Step Gradient Strategy:

• Equilibration: Start with 10-15 mM NaOH (Isocratic). Note: High NaOH concentrations (>100 mM) compress selectivity for mono-deoxy sugars.

• Elution Window: 6-Deoxy-L-talose typically elutes after L-rhamnose on a CarboPac PA1 column due to stronger interaction of the talose configuration with the stationary phase in alkaline conditions, though this can invert based on borate presence (if used).

• Troubleshooting: If resolution is poor, lower the NaOH concentration to 10 mM.

Troubleshooting Logic: The "Ghost Peak" Workflow

Module 2: Structural Validation (NMR Spectroscopy)

User Question: My mass spec confirms the mass is 164, but I suspect an isomer. Which NMR signals definitively distinguish Talose from Rhamnose?

Technical Insight: Mass spectrometry cannot distinguish stereoisomers. You must use 1H-NMR . The critical distinction lies in the vicinal coupling constants (

) of the ring protons, specifically around C-3, C-4, and C-5.

• L-Rhamnose (6-deoxy-L-mannose): In its stable

  chair conformation, H-3, H-4, and H-5 have specific axial/equatorial relationships that create large couplings ( Hz) for axial-axial interactions.

• 6-Deoxy-L-talose: The inversion at C-4 changes the H-4 geometry, drastically reducing the coupling constants with its neighbors (

  and ).

The "Coupling Constant" Discriminator

Feature	L-Rhamnose ( Chair)	6-Deoxy-L-Talose ( Chair)
H-4 Geometry	Axial (usually)	Equatorial
	Large (~9.5 Hz)	Small (< 3 Hz)
	Large (~9.5 Hz)	Small (< 2 Hz)
H-4 Signal Appearance	Wide Triplet (t) or dd	Narrow Multiplet / Broad Singlet
C-6 Methyl ( )	~1.2 - 1.3 ppm (Doublet)	~1.1 - 1.2 ppm (Doublet)

Protocol:

• Dissolve 2-5 mg of sample in

  .

• Acquire a standard 1H spectrum (minimum 500 MHz recommended for resolution).

• Focus on the H-4 region (approx 3.0 - 4.0 ppm).

  • If you see a wide triplet (

    Hz), your sample contains Rhamnose .

  • If you see a narrow multiplet or broad singlet at H-4, it is Talose .

NMR Decision Logic

Module 3: Synthetic Byproducts & Chemical Purity

User Question: My sample has a lower melting point than reported. What non-sugar impurities should I look for?

Technical Insight: Commercial 6-deoxy-L-talose is often produced via the Bilik reaction (molybdate-catalyzed epimerization of rhamnose) or biological fermentation.

• Borate/Molybdate Salts: If the synthesis involved epimerization, residual inorganic catalysts may be present. These form complexes with cis-diols, altering solubility and melting points.

  • Test: Ash content analysis or ICP-MS.

• Solvent Inclusion: As a hygroscopic sugar, it often traps water or methanol (from recrystallization).

  • Test: 1H-NMR (look for MeOH singlet at 3.34 ppm in

    ).

• Furan Derivatives: Acid-catalyzed hydrolysis steps can generate furan derivatives if conditions were too harsh.

  • Test: Look for aromatic protons (6.0 - 7.5 ppm) in NMR or UV absorbance at 280 nm (pure sugars should not absorb UV).

References

• Jann, B., Shashkov, A., et al. (1995).[2] NMR investigation of the 6-deoxy-L-talose-containing O45, O45-related (O45rel), and O66 polysaccharides of Escherichia coli. Carbohydrate Research. Retrieved from [Link]

• Thermo Fisher Scientific. (2024). Separation of All Classes of Carbohydrates by HPAEC-PAD. LCGC International. Retrieved from [Link]

• Kenyon, J. J., et al. (2011). Pathways for the synthesis of dTDP-6-deoxy-L-talose.... ResearchGate. Retrieved from [Link]

Sources

• 1. lookchem.com [lookchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]

Reference Data & Comparative Studies

A Comparative Guide to the NMR Spectra of 6-Deoxy-L-talose and 6-Deoxy-L-galactose (L-Fucose)

This technical guide provides a detailed comparative analysis of the Nuclear Magnetic Resonance (NMR) spectra of two structurally related deoxyhexoses: 6-Deoxy-L-talose and 6-Deoxy-L-galactose, the latter more commonly known as L-Fucose. This document is intended for researchers, scientists, and drug development professionals who utilize NMR spectroscopy for the structural elucidation and characterization of carbohydrates. By examining the subtle yet significant differences in their respective ¹H and ¹³C NMR spectra, we aim to provide a practical reference for distinguishing these important monosaccharides.

Introduction: The Significance of Stereochemistry

6-Deoxy-L-talose and L-Fucose are epimers, differing only in the stereochemistry at the C-2 and C-4 positions. L-Fucose is a well-known component of various glycoconjugates, including blood group antigens and selectin ligands, playing crucial roles in cell recognition and signaling. 6-Deoxy-L-talose, while less common, is found in the O-antigens of certain bacteria, such as Escherichia coli[1][2]. The distinct biological functions of these molecules underscore the importance of unambiguous structural determination, for which NMR spectroscopy is an indispensable tool.

The orientation of hydroxyl groups—axial versus equatorial—in the pyranose ring significantly influences the local electronic environment of nearby protons and carbons. This, in turn, dictates their chemical shifts and scalar coupling constants, providing a unique NMR fingerprint for each stereoisomer.

Structural Overview: Chair Conformations

Both 6-Deoxy-L-talose and L-Fucose predominantly exist in solution as an equilibrium of α and β anomers in the more stable ¹C₄ chair conformation. The key stereochemical differences are highlighted below:

• L-Fucose (6-Deoxy-L-galactose): The hydroxyl groups at C-2 and C-4 are in the axial and equatorial positions, respectively, in the α-anomer, and both are equatorial in the β-anomer.

• 6-Deoxy-L-talose: The hydroxyl groups at C-2 and C-4 are both in the axial position in the α-anomer, and in the equatorial and axial positions, respectively, for the β-anomer.

Fig. 1: Hydroxyl group orientations in L-Fucose and 6-Deoxy-L-talose.

Comparative ¹H NMR Spectra

The ¹H NMR spectra of monosaccharides are often complex due to the presence of multiple anomers and overlapping signals. However, the anomeric proton (H-1) signals are typically well-resolved and provide crucial diagnostic information.

Key Differentiating Features:

• Anomeric Protons (H-1): The chemical shift and coupling constant (³J(H1,H2)) of the anomeric proton are highly sensitive to the stereochemistry at C-1 and C-2.

  • For α-anomers, where H-1 is axial and H-2 is equatorial, a smaller coupling constant (typically 2-4 Hz) is observed.

  • For β-anomers, with both H-1 and H-2 in axial positions, a larger coupling constant (typically 7-9 Hz) is expected. However, in L-fucose and 6-deoxy-L-talose, the orientations differ.

• Ring Protons: The chemical shifts of the other ring protons (H-2 to H-5) are influenced by the orientation of the adjacent hydroxyl groups. Protons in an axial orientation are generally more shielded (appear at a lower chemical shift) compared to their equatorial counterparts.

• Methyl Protons (H-6): The methyl group protons (H-6) typically appear as a doublet around 1.2-1.3 ppm due to coupling with H-5.

Table 1: Comparative ¹H NMR Chemical Shifts (δ, ppm) and Coupling Constants (J, Hz) in D₂O

Proton	6-Deoxy-L-talose (α-anomer)	6-Deoxy-L-talose (β-anomer)	L-Fucose (α-anomer)[3][4]	L-Fucose (β-anomer)[3][4]
H-1	~4.93 (d, J ≈ 1.8 Hz)	~5.09 (d, J ≈ 1.0 Hz)	5.19 (d, J = 3.8 Hz)	4.55 (d, J = 8.0 Hz)
H-2	~3.75	~3.65	3.85 (dd, J = 3.8, 10.5 Hz)	3.78 (dd, J = 8.0, 9.5 Hz)
H-3	~3.80	~3.70	3.95 (dd, J = 10.5, 2.5 Hz)	3.82 (dd, J = 9.5, 2.5 Hz)
H-4	~3.90	~3.85	3.80 (d, J = 2.5 Hz)	3.88 (d, J = 2.5 Hz)
H-5	~4.10 (q, J ≈ 6.5 Hz)	~3.95 (q, J ≈ 6.5 Hz)	4.19 (q, J = 6.5 Hz)	3.75 (q, J = 6.5 Hz)
H-6	~1.25 (d, J ≈ 6.5 Hz)	~1.28 (d, J ≈ 6.5 Hz)	1.24 (d, J = 6.5 Hz)	1.22 (d, J = 6.5 Hz)

Note: Data for 6-Deoxy-L-talose is estimated from related structures and general principles due to the scarcity of directly published, assigned data for the free monosaccharide. The primary reference for L-Fucose provides detailed experimental values.

The significant difference in the anomeric proton chemical shifts and coupling constants between the α and β anomers of L-fucose is a classic example of the anomeric effect and the Karplus relationship, respectively.

Comparative ¹³C NMR Spectra

¹³C NMR spectroscopy offers a wider chemical shift dispersion, often allowing for the resolution of all carbon signals. The chemical shifts are highly sensitive to the stereochemical environment.

Key Differentiating Features:

• Anomeric Carbon (C-1): The C-1 chemical shift is indicative of the anomeric configuration. Generally, the C-1 of the α-anomer is found at a lower field (higher ppm) than the β-anomer.

• Ring Carbons: The chemical shifts of the ring carbons are influenced by the gauche and anti-periplanar relationships with adjacent substituents. The presence of axial hydroxyl groups typically results in a shielding (upfield shift) of the carbon to which they are attached and the γ-gauche carbons.

• Methyl Carbon (C-6): The C-6 methyl carbon signal is typically found at a high field (around 16-18 ppm).

Table 2: Comparative ¹³C NMR Chemical Shifts (δ, ppm) in D₂O

Carbon	6-Deoxy-L-talose (α-pyranose)	6-Deoxy-L-talose (β-pyranose)	L-Fucose (α-pyranose)[3][4]	L-Fucose (β-pyranose)[4]
C-1	~94.2	~92.6	93.5	97.8
C-2	~71.0	~70.5	68.9	72.1
C-3	~68.5	~69.0	70.2	72.9
C-4	~67.0	~67.5	72.0	72.5
C-5	~66.0	~71.0	69.8	74.2
C-6	~17.0	~18.0	16.1	16.1

Note: Data for 6-Deoxy-L-talose is estimated based on known principles and related structures. The data for L-Fucose is from published sources.

The differing stereochemistry at C-2 and C-4 in 6-Deoxy-L-talose compared to L-Fucose leads to distinct patterns in the chemical shifts of the ring carbons, providing a clear basis for their differentiation.

Experimental Protocol for NMR Analysis

A standardized protocol is crucial for obtaining high-quality, reproducible NMR data for comparative analysis.

1. Sample Preparation:

• Weigh approximately 5-10 mg of the monosaccharide.

• Dissolve the sample in 0.5-0.6 mL of high-purity deuterium oxide (D₂O, 99.9%).

• Lyophilize the sample to remove any residual H₂O. Repeat this step 2-3 times for complete H/D exchange of the hydroxyl protons.

• Finally, dissolve the dried sample in 0.5 mL of D₂O.

• Transfer the solution to a 5 mm NMR tube.

• Add a small amount of a suitable internal standard for chemical shift referencing, such as 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt (TSP) or acetone.

2. NMR Data Acquisition:

• Instrument: A high-field NMR spectrometer (e.g., 500 MHz or higher) is recommended for optimal signal dispersion.

• Temperature: Maintain a constant temperature, typically 298 K (25 °C), for all experiments.

• ¹H NMR:

  • Acquire a standard 1D ¹H spectrum with water suppression (e.g., using presaturation or a WATERGATE sequence).

  • Typical parameters: 32-64 scans, a spectral width of 10-12 ppm, and a relaxation delay of 2-5 seconds.

• ¹³C NMR:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical parameters: 1024-4096 scans, a spectral width of 200-220 ppm, and a relaxation delay of 2-5 seconds.

• 2D NMR (for complete assignment):

  • COSY (Correlation Spectroscopy): To establish ¹H-¹H coupling networks.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H and ¹³C nuclei.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range ¹H-¹³C correlations (2-3 bonds), which is crucial for confirming assignments and identifying linkage positions in oligosaccharides.

  • TOCSY (Total Correlation Spectroscopy): To identify all protons within a spin system.

Fig. 2: Standard workflow for NMR analysis of monosaccharides.

Conclusion

The stereochemical differences between 6-Deoxy-L-talose and L-Fucose give rise to distinct and predictable variations in their ¹H and ¹³C NMR spectra. The anomeric region of the ¹H NMR spectrum, with its characteristic chemical shifts and coupling constants, provides a rapid and reliable method for initial differentiation. For unambiguous assignment of all resonances and complete structural confirmation, a combination of 1D and 2D NMR experiments is essential. This guide provides the foundational data and methodologies to aid researchers in the accurate identification and characterization of these important L-series 6-deoxysugars.

References

• Becker, N., et al. (2007). Conformational properties of l-fucose and the tetrasaccharide building block of the sulfated l-fucan from Lytechinus variegatus. Glycobiology, 17(5), 531-540. Available at: [Link]

• Biological Magnetic Resonance Bank (BMRB). (n.d.). L-(-)-Fucose. BMRB Entry bmse000036. Available at: [Link]

• Jann, B., et al. (1995). NMR investigation of the 6-deoxy-L-talose-containing O45, O45-related (O45rel), and O66 polysaccharides of Escherichia coli. Carbohydrate Research, 278(1), 155-165. Available at: [Link]

• Emery Pharma. (2018). A Step-By-Step Guide to 1D and 2D NMR Interpretation. Available at: [Link]

• Ritchie, R. G. S., Cyr, N., & Perlin, A. S. (1976). Configurational effects on 13C chemical shifts of 1,6-anhydro-hexopyranoses. Canadian Journal of Chemistry, 54(14), 2301-2309. Available at: [Link]

• University of Georgia, Complex Carbohydrate Research Center. (n.d.). 1D and 2D NMR. Available at: [Link]

• Widmalm, G. (2014). Conformational effects due to stereochemistry and C3-substituents in xylopyranoside derivatives as studied by NMR spectroscopy. Organic & Biomolecular Chemistry, 12(40), 8064-8071. Available at: [Link]

• Serianni, A. S., & Barker, R. (1984). Anomerization of furanose sugars: kinetics of ring opening of the furanose forms of D-ribose, D-xylose, D-lyxose, and D-arabinose in aqueous solution. Journal of Organic Chemistry, 49(18), 3292-3300. Available at: [Link]

• Molinaro, A., et al. (2021). Liquid-state NMR spectroscopy for complex carbohydrate structural analysis. Progress in Nuclear Magnetic Resonance Spectroscopy, 126-127, 1-61. Available at: [Link]

Sources

• 1. NMR investigation of the 6-deoxy-L-talose-containing O45, O45-related (O45rel), and O66 polysaccharides of Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. Conformational properties of l-fucose and the tetrasaccharide building block of the sulfated l-fucan from Lytechinus variegatus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bmse000036 L-(-)-Fucose at BMRB [bmrb.io]

A Researcher's Guide to Differentiating 6-Deoxy-L-talose Derivatives by Mass Spectrometry

For researchers and drug development professionals navigating the complexities of glycoanalysis, the structural elucidation of monosaccharides is a foundational challenge. Among these, the 6-deoxyhexoses—a class of sugars where a hydroxyl group is replaced by a hydrogen—present a significant analytical hurdle due to the prevalence of stereoisomers. This guide provides an in-depth comparison of the mass spectrometry fragmentation patterns of 6-deoxy-L-talose derivatives, offering experimental insights and data to distinguish it from its common isomers, such as 6-deoxy-L-mannose (L-rhamnose) and 6-deoxy-L-galactose (L-fucose).

The Analytical Challenge of 6-Deoxyhexose Isomers

6-deoxy-L-talose is a microbial monosaccharide found in the cell walls and O-specific polysaccharides of various bacteria, including Streptococcus bovis, Escherichia coli, and Pseudomonas maltophilia.[1] Its precise identification is crucial for understanding bacterial physiology, antigenicity, and for the development of novel therapeutics and vaccines.

The primary challenge lies in its isomerism. 6-deoxy-L-talose, L-fucose, and L-rhamnose share the same molecular formula (C₆H₁₂O₅) and, consequently, the same mass.[2] This mass identity renders them indistinguishable by a single stage of mass spectrometry. Therefore, differentiation relies on tandem mass spectrometry (MS/MS), where ions are fragmented to produce unique structural "fingerprints." However, even with MS/MS, the fragmentation patterns of underivatized isomers are often highly similar. To amplify the subtle structural differences that arise from the varied stereochemistry of the hydroxyl groups, chemical derivatization is an essential prerequisite for robust and reliable analysis.

Derivatization: Amplifying Structural Differences for MS Analysis

Derivatization is a critical step in carbohydrate analysis by mass spectrometry. It serves two primary purposes: it enhances the volatility and ionization efficiency of the inherently polar sugar molecules and stabilizes the molecule to promote predictable and informative fragmentation. Two common methods are permethylation and the formation of alditol acetates for Gas Chromatography-Mass Spectrometry (GC-MS).

Permethylation for LC-MS/MS

Permethylation involves replacing all acidic protons—primarily from hydroxyl groups—with methyl groups. This derivatization enhances ionization efficiency, particularly in positive-ion electrospray ionization (ESI), and directs fragmentation towards predictable glycosidic bond and cross-ring cleavages.[3][4] This method is especially powerful for oligosaccharide analysis as it allows for linkage determination. When analyzing a released monosaccharide, permethylation provides a stable derivative amenable to detailed fragmentation studies.

Alditol Acetate Conversion for GC-MS

The preparation of partially methylated alditol acetates (PMAAs) is a classic and highly informative technique, typically used for linkage analysis of polysaccharides.[5] For single monosaccharide identification, the sugar is first reduced to its corresponding sugar alcohol (alditol) and then fully acetylated. This process eliminates the anomeric carbon, preventing the formation of multiple anomers in solution and producing a single, stable compound for each sugar. The resulting alditol acetates are volatile and can be readily analyzed by GC-MS, where they produce distinct fragmentation patterns based on the original sugar's stereochemistry.[6][7][8]

Comparative Fragmentation Patterns of 6-Deoxyhexose Derivatives

The key to isomeric differentiation lies in identifying diagnostic fragment ions that are either unique to one isomer or show significant and reproducible differences in relative abundance. These differences arise from the stereochemical arrangement of the hydroxyl groups, which influences the stability of fragment ions and the preferred fragmentation pathways.

GC-MS of Alditol Acetate Derivatives

Upon electron ionization (EI) in a GC-MS system, alditol acetate derivatives fragment through cleavage of the carbon-carbon backbone. The relative abundance of the resulting fragment ions is influenced by the stereochemistry of the parent sugar.

While a comprehensive, directly comparative dataset for 6-deoxy-L-talose versus its isomers is not consolidated in a single publication, the principles of alditol acetate fragmentation are well-established. Fragmentation occurs preferentially at C-C bonds, and the stability of the resulting carbocations dictates the intensity of the observed peaks. The different spatial arrangements of the acetoxy groups in the talo-, manno-, and galacto- configurations lead to variations in the ratios of key fragment ions. For instance, the relative intensities of fragments arising from cleavage between C2-C3, C3-C4, and C4-C5 will differ, providing a fingerprint for each isomer.

Table 1: Expected Key Fragment Ion Series for 6-Deoxyhexose Alditol Acetates

Cleavage Site	Primary Fragment Ions (m/z)	Description
C1-C2	117, 159	Fragments containing C1 and C2.
C2-C3	189, 231	Fragments containing C1-C3 or C3-C6.
C3-C4	261	Fragment containing C1-C4.
C4-C5	145, 187	Fragments arising from cleavage at the C4-C5 bond.

Note: The diagnostic power comes not from the presence or absence of these ions, which are common to all isomers, but from their relative intensity ratios in the resulting spectrum.

LC-MS/MS of Permethylated Derivatives

For permethylated 6-deoxyhexoses analyzed by ESI-MS/MS, fragmentation is typically induced by collision-induced dissociation (CID). This low-energy fragmentation primarily results in glycosidic bond cleavages (when part of an oligosaccharide) and cross-ring cleavages. For a single derivatized monosaccharide, CID induces fragmentation of the pyranose ring.

Distinguishing permethylated isomers by MS/MS is challenging but possible. The fragmentation patterns can be complex, and differentiation often relies on subtle differences in the abundance of specific cross-ring cleavage products.[3][4] The stereochemistry of the methoxy groups influences the proton affinity of different ring oxygens and the steric hindrance of certain fragmentation pathways, leading to reproducible differences in the MS/MS spectra. Sequential fragmentation (MSⁿ) can further enhance the structural information obtained, helping to isolate and fragment specific ions to reveal more detailed structural features.[9]

Experimental Protocols

Protocol 1: Alditol Acetate Derivatization for GC-MS Analysis

This protocol describes the conversion of a purified 6-deoxyhexose sample into its alditol acetate derivative for analysis.

A. Reduction to Alditol

• Dissolve ~1 mg of the dried monosaccharide sample in 0.5 mL of 2 M ammonia solution containing 10 mg/mL sodium borohydride (NaBH₄).

• Incubate the reaction at 30°C for 1 hour.

• Quench the reaction by adding 3-4 drops of glacial acetic acid until effervescence ceases.

• Dry the sample under a stream of nitrogen gas at 40°C.

• To remove borate salts, add 0.5 mL of methanol containing 10% acetic acid and dry under nitrogen. Repeat this step three times.

B. Acetylation

• To the dried alditol, add 0.5 mL of acetic anhydride and 0.5 mL of pyridine.

• Seal the vial and incubate at 100°C for 1 hour.

• Cool the sample to room temperature.

• Add 1 mL of water to quench the excess acetic anhydride.

• Partition the alditol acetates into an organic solvent by adding 1 mL of dichloromethane (DCM) and vortexing.

• Allow the layers to separate and carefully collect the lower DCM layer.

• Wash the DCM layer with 1 mL of water twice more.

• Dry the final DCM layer containing the purified alditol acetates under a stream of nitrogen.

• Reconstitute the sample in a suitable solvent (e.g., hexane or ethyl acetate) for GC-MS injection.

Protocol 2: Permethylation for LC-MS/MS Analysis

This protocol outlines a solid-phase permethylation method, which is generally faster and produces fewer side products than traditional solution-phase methods.

• Prepare a micro-spin column packed with powdered sodium hydroxide (NaOH).

• Dissolve the dried carbohydrate sample (~100 µg) in 100 µL of anhydrous dimethyl sulfoxide (DMSO).

• Add 50 µL of methyl iodide (CH₃I) to the dissolved sample.

• Load the sample mixture onto the pre-conditioned NaOH column.

• Slowly pass the reaction mixture through the column. Collect the eluate. For maximum yield, the eluate can be passed over the column a second time.

• Quench the reaction by adding 100 µL of water.

• Extract the permethylated glycans by adding 200 µL of chloroform and vortexing.

• Collect the lower chloroform layer.

• Wash the chloroform layer with 200 µL of water four times to remove residual DMSO and salts.

• Dry the purified sample under nitrogen.

• Reconstitute in a methanol/water solution for LC-MS/MS analysis.

Data Interpretation and Workflows

The definitive identification of 6-deoxy-L-talose requires a systematic approach that combines derivatization, high-resolution instrumentation, and comparison with authentic standards.

Experimental Workflow Diagram

Caption: Logic for distinguishing 6-deoxyhexose isomers via MS.

Conclusion

The unambiguous identification of 6-deoxy-L-talose requires a robust analytical strategy that moves beyond simple mass determination. By employing chemical derivatization, specifically the formation of alditol acetates for GC-MS or permethylation for LC-MS/MS, researchers can amplify the subtle stereochemical differences between 6-deoxy-L-talose and its isomers like L-fucose and L-rhamnose. The key to successful differentiation lies in the careful analysis of fragmentation patterns to find diagnostic differences in the relative intensities of key fragment ions. When combined with authentic standards and comprehensive spectral libraries, these methods provide a reliable framework for the precise structural elucidation of this important microbial sugar.

References

• York, W. S., Darvill, A. G., McNeil, M., Stevenson, T. T., & Albersheim, P. (1986). Isolation and characterization of plant cell walls and cell wall components. Methods in Enzymology, 118, 3–40.
• Ashline, D. J., Singh, S., Hanneman, A., & Reinhold, V. N. (2005). Congruent strategies for carbohydrate sequencing. 1. Mining structural detail by MSn. Analytical Chemistry, 77(19), 6250–6262.
• Jann, B., Shashkov, A., Torgov, V., & Jann, K. (1995). NMR investigation of the 6-deoxy-L-talose-containing O45, O45-related (O45rel), and O66 polysaccharides of Escherichia coli.
• Karlsson, N. G., & Packer, N. H. (2002). The use of permethylation for structural analysis of N-glycans. In Glycobiology Protocols (pp. 69-81). Humana Press.
• Gatlin, L. A., Gatlin, C. J., & Tjoelker, L. W. (2013). Analysis of monosaccharides in glycoproteins by gas chromatography-mass spectrometry of the alditol acetates. Current Protocols in Protein Science, 72(1), 12.8.1-12.8.13.
• Zanetta, J. P., Breckenridge, W. C., & Vincendon, G. (1972). Analysis of monosaccharides by gas-liquid chromatography of the O-methyl glycosides as trifluoroacetate derivatives. Application to glycoproteins and glycolipids.
• Ciucanu, I., & Kerek, F. (1984). A simple and rapid method for the permethylation of carbohydrates.

• Fontana, C., & Widmalm, G. (2023). Primary Structure of Glycans by NMR Spectroscopy. Chemical Reviews, 123(3), 1040-1102. Available at: [Link]

• CCRC. (n.d.). CCRC Spectral Database for PMAA's. University of Georgia. Available at: [Link]

• Kováčik, V., & Kováč, P. (1997). Loss of internal 1 → 6 substituted monosaccharide residues from underivatized and per-O-methylated trisaccharides. Journal of the American Society for Mass Spectrometry, 8(5), 492-495. Available at: [Link]

• Reinhold, V. N., Hanneman, A. J., & Ashline, D. (2012). Carbohydrate structural isomers analyzed by sequential mass spectrometry. Glycoconjugate Journal, 29(8-9), 561-577. Available at: [Link]

• Pediaa.com. (2022). What is the Difference Between Fucose and Rhamnose. Available at: [Link]

• Nakano, Y., et al. (2000). Thymidine Diphosphate-6-deoxy-L-lyxo-4-hexulose Reductase Synthesizing dTDP-6-deoxy-L-talose fromActinobacillus actinomycetemcomitans. Journal of Biological Chemistry, 275(37), 28599-28605.

• Jann, B., et al. (1995). NMR investigation of the 6-deoxy-L-talose-containing O45, O45-related (O45rel), and O66 polysaccharides of Escherichia coli. Carbohydrate research, 278(1), 155-65. Available at: [Link]

• Giraud, M. F., & Naismith, J. H. (2000). The metabolism of 6-deoxyhexoses in bacterial and animal cells. Current Opinion in Structural Biology, 10(6), 687-696.

• Nagaoka, M., et al. (1988). Structure of 6-deoxytalose-containing polysaccharide from the cell wall of Bifidobacterium adolescentis. Journal of biochemistry, 103(4), 618-21. Available at: [Link]

• Harris, J. M., Keranen, M. D., & O'Doherty, G. A. (2007). Syntheses of d- and l-Mannose, Gulose, and Talose via Diastereoselective and Enantioselective Dihydroxylation Reactions. The Journal of Organic Chemistry, 72(19), 7294-7303. Available at: [Link]

• Leijdekkers, R., et al. (2012). Mass spectrometry for characterizing plant cell wall polysaccharides. Frontiers in plant science, 3, 28. Available at: [Link]

• Yoshida, H., et al. (2024). L-rhamnose isomerase: a crucial enzyme for rhamnose catabolism and conversion of rare sugars. Applied Microbiology and Biotechnology, 108(1), 1-15.

• Balzer, S., et al. (2020). Functional Analysis of Deoxyhexose Sugar Utilization in Escherichia coli Reveals Fermentative Metabolism under Aerobic Conditions. Applied and Environmental Microbiology, 86(16), e00813-20. Available at: [Link]

• Hattori, T., et al. (2023). Profiling of oligosaccharides and polysaccharides in alcoholic beverage using single quadrupole LC-MS.
• Mizuno, T., et al. (2012).

• Bionity.com. (n.d.). Rhamnose. Available at: [Link]

• J-GLOBAL. (n.d.). dTDP-6-Deoxy-L-talose. Japan Science and Technology Agency. Available at: [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. differencebetween.com [differencebetween.com]
• 3. Separation and Identification of Permethylated Glycan Isomers by Reversed Phase NanoLC-NSI-MSn - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. CCRC Spectral Database -- PMAA [glygen.ccrc.uga.edu]
• 6. taylorfrancis.com [taylorfrancis.com]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. Development of Alditol Acetate Derivatives for the Determination of 15N-Enriched Amino Sugars by Gas Chromatography-Combustion-Isotope Ratio Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Carbohydrate Structural Isomers Analyzed by Sequential Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist’s Guide to the Validation of 6-Deoxy-L-talose in the Escherichia coli O45 Serotype

Abstract

The O-antigen of Escherichia coli is a critical determinant of serological diversity and virulence, with its structure defining the serogroup.[1][2] The E. coli O45 serotype, associated with both intestinal and extraintestinal pathogenic strains, possesses a unique O-antigen containing the rare sugar 6-deoxy-L-talose.[3][4] The validation of this specific monosaccharide is paramount for accurate serotyping, epidemiological tracking, and understanding host-pathogen interactions. This guide provides an in-depth comparison of methodologies for the validation of 6-deoxy-L-talose in the E. coli O45 serotype, designed for researchers, scientists, and drug development professionals. We will dissect the genetic underpinnings, compare indirect molecular methods with direct chemical analyses, and provide actionable, field-proven protocols.

The Significance of 6-Deoxy-L-talose in E. coli O45

The lipopolysaccharide (LPS) on the outer membrane of Gram-negative bacteria is a tripartite molecule comprising Lipid A, a core oligosaccharide, and the O-antigen polysaccharide.[5] The O-antigen is the most variable component, and this structural diversity forms the basis of serotyping.[2][6] E. coli O45 is a serogroup of significant clinical importance, implicated in neonatal meningitis and Shiga toxin-producing infections.[4]

Its O-antigen is distinguished by the presence of 6-deoxy-L-talose, a rare aldohexose sugar.[3][7] Unlike common hexoses such as glucose or galactose, 6-deoxysugars lack a hydroxyl group at the C6 position, a modification that can profoundly impact the polysaccharide's immunogenicity and interaction with host receptors. The biosynthesis of such rare sugars requires specific enzymatic pathways, encoded by genes within the O-antigen gene cluster (O-AGC).[6] Therefore, validating the presence of 6-deoxy-L-talose is not merely a chemical confirmation; it is a definitive verification of the expression of the O45 serotype's unique genetic and biochemical identity.

Genetic Basis for 6-Deoxy-L-talose Synthesis

In E. coli O45, the genes responsible for O-antigen synthesis are located in a specific cluster, typically between the galF and gnd housekeeping genes.[3][6] While the precise pathway in O45 is inferred, the biosynthesis of the activated precursor, thymidine diphosphate (dTDP)-6-deoxy-L-talose, is understood from studies in other bacteria.[8] The process begins with a common precursor, dTDP-D-glucose, and proceeds through a series of enzymatic steps involving a dehydratase, an epimerase, and a reductase. The final step, catalyzed by a stereospecific dTDP-6-deoxy-L-lyxo-4-hexulose reductase, is critical for producing the L-talose configuration.

Caption: Workflow for indirect validation of E. coli O45 by PCR.

Protocol 3.1: O45 Serotype-Specific Multiplex PCR

• DNA Extraction: Isolate high-quality genomic DNA from a pure bacterial culture using a commercial kit. Quantify DNA and normalize to a concentration of 10-50 ng/µL.

• Primer Design: Utilize previously validated primers for E. coli O45 wzx and wzy genes. [9]Ensure the expected amplicon sizes are distinct for clear interpretation.

• PCR Reaction Setup (25 µL):

  • 12.5 µL 2x Multiplex PCR Master Mix

  • 1.0 µL Forward Primer Mix (10 µM each)

  • 1.0 µL Reverse Primer Mix (10 µM each)

  • 1.0 µL Template DNA (10-50 ng)

  • 9.5 µL Nuclease-Free Water

• Thermal Cycling Conditions:

  • Initial Denaturation: 95°C for 5 min

  • 30 Cycles:

    • Denaturation: 95°C for 30 sec

    • Annealing: 58°C for 90 sec

    • Extension: 72°C for 60 sec

  • Final Extension: 72°C for 10 min

• Analysis: Resolve 10 µL of the PCR product on a 1.5% agarose gel. Visualize bands under UV light and compare to a DNA ladder to confirm the expected amplicon sizes for O45 wzx and wzy.

Method 2: Direct Validation by GC-MS Monosaccharide Analysis

This method provides direct chemical evidence of 6-deoxy-L-talose by breaking down the LPS into its constituent monosaccharides and identifying them by their mass and chromatographic behavior.

Expertise & Causality: This is the gold standard for confirming the monosaccharide composition. The process involves two critical stages: hydrolysis to cleave the glycosidic bonds and derivatization to make the sugars volatile for gas chromatography. [10]We convert the sugars to their alditol acetate derivatives, which are stable and produce characteristic fragmentation patterns in the mass spectrometer, allowing for unambiguous identification. [10]This method confirms the presence of the sugar but does not provide information about its linkage within the polysaccharide.

Caption: Workflow for GC-MS analysis of monosaccharides.

Protocol 4.1: GC-MS Analysis of Alditol Acetates

• LPS Extraction: Extract LPS from a large-scale bacterial culture (1-2 L) using the hot phenol-water method. Purify the LPS through enzymatic digestion (RNase, DNase, Proteinase K) and ultracentrifugation.

• Hydrolysis: Hydrolyze 1-2 mg of purified LPS with 2 M trifluoroacetic acid (TFA) at 120°C for 2 hours. Remove the acid by evaporation under a stream of nitrogen.

• Reduction: Reduce the resulting monosaccharides by dissolving the residue in 1 M ammonium hydroxide containing 10 mg/mL sodium borohydride (NaBH₄) and incubating for 1 hour at room temperature.

• Acetylation: Acetylate the alditols by adding acetic anhydride and incubating at 100°C for 1 hour.

• GC-MS Analysis: Extract the resulting alditol acetates into an organic solvent (e.g., dichloromethane) and inject into a GC-MS system equipped with a suitable capillary column (e.g., DB-5).

• Data Interpretation: Compare the retention time and mass spectrum of the peaks from the sample with those of a known 6-deoxy-L-talose alditol acetate standard.

Expected GC-MS Data

Monosaccharide Derivative	Typical Retention Time (min)	Key Mass Fragments (m/z)
Rhamnose (6-deoxy-L-mannose)	~11.5	115, 128, 145, 187, 259
Fucose (6-deoxy-L-galactose)	~11.8	115, 128, 145, 187, 259
6-deoxy-L-talose	~12.1	115, 128, 145, 187, 259
Glucose	~15.2	145, 217, 289, 361
Galactose	~15.5	145, 217, 289, 361
(Note: Retention times are illustrative and depend on the specific column and conditions used. Mass fragments for 6-deoxysugars are often isomeric).

Method 3: Definitive Structural Elucidation by NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful and definitive method, providing an atomic-level picture of the O-antigen. It confirms not only the presence of 6-deoxy-L-talose but also its anomeric configuration (α or β) and its precise location and linkage within the repeating polysaccharide unit.

Expertise & Causality: This technique is non-destructive and provides the most comprehensive data. [11][12]¹H NMR gives initial information on the types of sugars present, with the anomeric protons and methyl groups (from 6-deoxysugars) appearing in characteristic regions of the spectrum. [13][14]A suite of 2D NMR experiments (like COSY, TOCSY, HSQC, and HMBC) are then used to piece together the structure, like solving a puzzle. For example, a TOCSY experiment can trace the scalar couplings through an entire sugar spin system, while an HMBC experiment reveals through-bond correlations over 2-3 bonds, identifying the linkages between sugar residues. [15]This is the only method that provides absolute structural proof.

Caption: Logical workflow for using 2D NMR to elucidate O-antigen structure.

Protocol 5.1: NMR Sample Preparation and Analysis

• O-Antigen Purification: Extract LPS as described for GC-MS (Protocol 4.1). Cleave the O-antigen polysaccharide (PS) from the Lipid A-core region by mild acid hydrolysis (e.g., 1-2% acetic acid, 100°C, 2-4 hours).

• Purification: Purify the released O-antigen PS using size-exclusion chromatography (e.g., Sephadex G-50).

• Sample Preparation: Lyophilize the purified PS. For analysis, dissolve 5-10 mg in 0.5 mL of deuterium oxide (D₂O).

• NMR Data Acquisition: Acquire a suite of NMR spectra on a high-field spectrometer (≥600 MHz):

  • 1D: ¹H

  • 2D Homonuclear: COSY, TOCSY (with varying mixing times to identify full spin systems), NOESY (to determine through-space proximities and anomeric configurations).

  • 2D Heteronuclear: ¹H-¹³C HSQC (for one-bond proton-carbon correlations), ¹H-¹³C HMBC (for long-range proton-carbon correlations to establish linkages).

• Data Analysis: Integrate all spectra to assign all ¹H and ¹³C chemical shifts and establish the sequence and linkage of the repeating unit, definitively validating the presence and role of 6-deoxy-L-talose.

Characteristic NMR Signals for 6-deoxy-L-talose

Atom	Typical ¹H Shift (ppm)	Typical ¹³C Shift (ppm)	Notes
H1 (anomeric)	~5.0-5.2	~100-103	Anomeric configuration (α/β) determined by ³J(H1,H2) coupling constant and NOE contacts.
H6 (methyl)	~1.2-1.3	~17-18	A characteristic doublet in the ¹H spectrum, easily identified.
(Note: Chemical shifts are highly dependent on the specific linkages and neighboring residues in the polysaccharide).

Conclusion: Selecting the Appropriate Validation Strategy

The validation of 6-deoxy-L-talose in E. coli O45 can be approached with varying levels of scientific rigor, cost, and effort.

• For high-throughput screening and clinical identification, where speed and cost-effectiveness are paramount, serotype-specific PCR is the undisputed method of choice. It provides reliable, indirect evidence sufficient for most diagnostic and epidemiological purposes. [4][9]* For confirmation of monosaccharide composition or quality control of vaccine components, where direct chemical evidence is required, GC-MS analysis offers a robust and quantitative solution. It definitively confirms the presence of the rare sugar.

• For fundamental research, structural biology, the characterization of new strains, or patent applications, where absolute proof of structure is non-negotiable, NMR spectroscopy is the only acceptable method. It provides the most complete and authoritative data, validating not just the presence of 6-deoxy-L-talose but its exact structural context within the O-antigen. [5][11] By understanding the causality and limitations of each technique, researchers can design a validation strategy that is both scientifically sound and perfectly aligned with their experimental objectives.

References

• Stenutz, R., Weintraub, A., & Widmalm, G. (2006). The structures of Escherichia coli O-polysaccharide antigens. FEMS Microbiology Reviews, 30(3), 382–403. Available from: [Link]

• Aubry, C., et al. (2011). A New O-Antigen Gene Cluster Has a Key Role in the Virulence of the Escherichia coli Meningitis Clone O45:K1:H7. Journal of Bacteriology, 193(17), 4433–4443. Available from: [Link]

• Furevi, A., et al. (2022). Elucidation of the O-antigen structure of Escherichia coli O93 and characterization of its biosynthetic genes. Glycobiology, 33(4), 289-299. Available from: [Link]

• ResearchGate. (n.d.). 1 H-NMR spectra of O-polysaccharide of E. coli O16 (A) and S. typhimurium (B). Available from: [Link]

• Furevi, A., et al. (2023). Structural elucidation of the O-antigen polysaccharide from Escherichia coli O125ac and biosynthetic aspects thereof. Glycobiology, 33(2), 148-157. Available from: [Link]

• PubMed. (2023). Elucidation of the O-antigen structure of Escherichia coli O93 and characterization of its biosynthetic genes. Available from: [Link]

• Wang, M., et al. (2021). Structural Determination and Genetic Identification of the O-Antigen from an Escherichia coli Strain, LL004, Representing a Novel Serogroup. Molecules, 26(23), 7208. Available from: [Link]

• DebRoy, C., et al. (2005). Development of PCR Assays Targeting Genes in O-Antigen Gene Clusters for Detection and Identification of Escherichia coli O45 and O55 Serogroups. Journal of Clinical Microbiology, 43(3), 1456–1461. Available from: [Link]

• Jann, B., et al. (1995). NMR investigation of the 6-deoxy-L-talose-containing O45, O45-related (O45rel), and O66 polysaccharides of Escherichia coli. Carbohydrate Research, 278(1), 155-165. Available from: [Link]

• Perepelov, A. V., et al. (2020). Preference of Bacterial Rhamnosyltransferases for 6-Deoxysugars Reveals a Strategy To Deplete O-Antigens. Journal of the American Chemical Society. Available from: [Link]

• ResearchGate. (n.d.). O-antigen gene clusters from E. coli serogroups O26, O45, O103, O111, O121, and O145. Available from: [Link]

• Creative Diagnostics. (n.d.). Escherichia coli Antigen Serotyping and Characterization. Available from: [Link]

• Imperiali, B., & Wolański, M. (2020). Biochemical Applications of Microbial Rare Glycan Biosynthesis, Recognition, and Sequencing. Biochemistry, 59(35), 3249–3261. Available from: [Link]

• Mijailovic, N., et al. (2021). Rare Sugars: Recent Advances and Their Potential Role in Sustainable Crop Protection. Molecules, 26(6), 1737. Available from: [Link]

• Knirel, Y. A., & Perepelov, A. V. (2011). Structure of O-Antigens. In Bacterial Lipopolysaccharides (pp. 43-100). Springer. Available from: [Link]

• ResearchGate. (n.d.). Pathways for the synthesis of dTDP-6-deoxy-L-talose, dTDP-L-rhamnose, and dTDP-D-fucose from dTTP and D-glucose 1-phosphate in A. actinomycetemcomitans. Available from: [Link]

• Liu, B., et al. (2020). Structure and genetics of Escherichia coli O antigens. FEMS Microbiology Reviews, 44(6), 655–683. Available from: [Link]

• Freitas, F., et al. (2015). Exopolysaccharides enriched in rare sugars: bacterial sources, production, and applications. Frontiers in Microbiology, 6, 337. Available from: [Link]

• Wang, T., et al. (2016). Effects of Lipopolysaccharide Core Sugar Deficiency on Colanic Acid Biosynthesis in Escherichia coli. Journal of Bacteriology, 198(14), 1947–1955. Available from: [Link]

• El-Bahr, S. M., & El-Said, N. S. (2020). Validated method for extraction and purification of Lipopolysaccharide from Escherichia coli and Salmonella by HPLC. Animal Health Research Journal, 1(1), 1-7. Available from: [Link]

• ResearchGate. (n.d.). GC-MS analysis of the monosaccharides in the GDP-6-deoxy-hexoses produced by GMD and GMER. Available from: [Link]

• PubMed. (2018). Efficient synthesis of a 6-deoxy-talose containing tetrasccharide found in Franconibacter helveticus LMG23732T. Available from: [Link]

• Beger, R. D., et al. (2016). Assessment of GC-MS in Detecting Changes in the Levels of Metabolites Using a Spike-in Experiment in Human Plasma. Metabolomics (Los Angel), 6(3), 181. Available from: [Link]

• Nakano, Y., et al. (2000). Thymidine diphosphate-6-deoxy-L-lyxo-4-hexulose reductase synthesizing dTDP-6-deoxy-L-talose from Actinobacillus actinomycetemcomitans. The Journal of Biological Chemistry, 275(10), 6806–6812. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). 6-deoxy-L-talose. PubChem Compound Database. Available from: [Link]

• Adkins, J. A., et al. (2017). Colorimetric and Electrochemical Bacteria Detection Using Printed Paper- and Transparency-Based Analytic Devices. Journal of Visualized Experiments, (121), 55210. Available from: [Link]

• Okoro, A., & Oyeleke, O. (2024). GC-MS Based Identification of Therapeutic Compounds in Anacardium occidentale and Prunus amygdalus Nut Oils. Journal of Drug Discovery and Development, 6(1), 1-8. Available from: [Link]

Sources

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. glycoscience.ru [glycoscience.ru]
• 3. academic.oup.com [academic.oup.com]
• 4. journals.asm.org [journals.asm.org]
• 5. academic.oup.com [academic.oup.com]
• 6. Structure and genetics of Escherichia coli O antigens - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 6-Deoxy-L-talose | CAS 7658-10-8 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 8. researchgate.net [researchgate.net]
• 9. Development of PCR Assays Targeting Genes in O-Antigen Gene Clusters for Detection and Identification of Escherichia coli O45 and O55 Serogroups - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. academic.oup.com [academic.oup.com]
• 12. Elucidation of the O-antigen structure of Escherichia coli O93 and characterization of its biosynthetic genes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pub.epsilon.slu.se [pub.epsilon.slu.se]
• 14. researchgate.net [researchgate.net]
• 15. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Comparative Guide: Chemical vs. Enzymatic Synthesis of L-Pneumose (6-Deoxy-L-Talose)

Executive Summary

L-Pneumose (chemically defined as 6-deoxy-L-talose ) is a rare deoxysugar and a critical antigenic determinant in the lipopolysaccharide (LPS) of Legionella pneumophila serogroup 1, the primary causative agent of Legionnaires' disease. Its unique stereochemistry—specifically the axial orientation of hydroxyl groups at C2 and C4—presents significant challenges for synthesis.

This guide objectively compares the two primary production routes: Chemical Synthesis (via C4-inversion of L-rhamnose) and Enzymatic Biosynthesis (via the dTDP-sugar pathway).

The Verdict:

• Enzymatic Synthesis is the superior method for high-yield, stereospecific production (>80% conversion), utilizing a "one-pot" cascade that eliminates the need for intermediate isolation.

• Chemical Synthesis remains relevant for structural analog generation but suffers from low overall yields (<25%) due to the requirement for extensive protection/deprotection steps to achieve the necessary C4 epimerization.

Technical Background: The Stereochemical Challenge

To understand the yield disparity, one must understand the molecular target. L-Pneumose is the C4-epimer of L-Rhamnose (6-deoxy-L-mannose).

• L-Rhamnose: 6-deoxy-L-mannose (C2-axial, C4-axial relative to pyranose ring dynamics in specific conformations, but chemically defined as the C4 epimer of L-pneumose).

• L-Pneumose: 6-deoxy-L-talose.[1][2]

The Synthesis Goal: Invert the stereocenter at Carbon-4 (C4) of L-rhamnose to produce L-pneumose.

Method A: Chemical Synthesis (The Traditional Route)

Mechanism & Logic

The chemical route typically utilizes L-Rhamnose as the starting material because it is an abundant, naturally occurring 6-deoxy-L-hexose. The core challenge is the C4 Inversion . Since simple SN2 inversion is hindered by ring sterics, the standard protocol involves an Oxidation-Reduction sequence:

• Protection: Selectively block C2 and C3 hydroxyls.

• Oxidation: Convert the C4-hydroxyl to a ketone.

• Reduction: Stereoselective reduction of the ketone to generate the desired C4-epimer (Talose configuration).

Experimental Protocol (Validation Standard)

Note: This protocol assumes starting from methyl α-L-rhamnopyranoside.

• Acetonation (Protection):

  • React methyl α-L-rhamnopyranoside with 2,2-dimethoxypropane and p-toluenesulfonic acid (catalyst).

  • Result: Methyl 2,3-O-isopropylidene-α-L-rhamnopyranoside.

  • Yield: ~85-90%.

• Oxidation (The Critical Step):

  • Reagent: Pyridinium chlorochromate (PCC) or Dess-Martin Periodinane (DMP) in dichloromethane.

  • Action: Oxidizes the free C4-OH to a ketone (C=O).

  • Result: Methyl 6-deoxy-2,3-O-isopropylidene-α-L-lyxo-hexopyranosid-4-ulose.

• Stereoselective Reduction:

  • Reagent: NaBH₄ (Sodium borohydride) in methanol.

  • Mechanism:[3][4][5] Hydride attack occurs from the less hindered face. In the rigid isopropylidene-protected ring, attack favors formation of the talose (L-pneumose) configuration over the original rhamnose configuration.

  • Selectivity: Typically 7:3 to 9:1 (Talose:Mannose).

  • Yield: ~70-80% (mixture).

• Hydrolysis (Deprotection):

  • Reagent: 80% Acetic acid or dilute HCl.

  • Result: Free 6-deoxy-L-talose (L-Pneumose).

Data Summary: Chemical Route

Parameter	Value	Notes
Starting Material	L-Rhamnose	Inexpensive, abundant.[4]
Total Steps	4-5	Protection, Oxidation, Reduction, Purification, Deprotection.
Overall Yield	15% - 25%	Losses occur primarily during the separation of C4 isomers after reduction.
Purity	High (>95%)	Requires silica gel chromatography to separate isomers.

Method B: Enzymatic Synthesis (The Biomimetic Route)

Mechanism & Logic

The enzymatic route mimics the biosynthetic pathway found in Actinobacillus and Legionella. It utilizes a "one-pot" cascade starting from dTDP-glucose (or Glucose-1-Phosphate + dTTP). The specificity is governed by the final reductase enzyme, which determines the stereochemistry at C4.

The Pathway:

• RmlB (Dehydratase): Converts dTDP-Glucose ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  dTDP-4-keto-6-deoxy-glucose.

• RmlC (Epimerase): Converts dTDP-4-keto-6-deoxy-glucose

  dTDP-4-keto-L-rhamnose (inversion at C3/C5).

• Tll (Reductase): The Differentiator. Unlike RmlD (which makes Rhamnose), the Tll enzyme (dTDP-6-deoxy-L-lyxo-4-hexulose reductase) specifically reduces the C4-ketone to the Talose configuration.

Experimental Protocol (Self-Validating System)

System: In vitro coupled enzyme assay.

• Reaction Mix Preparation:

  • Buffer: 50 mM Tris-HCl, pH 7.5.

  • Substrates: 5 mM dTDP-Glucose, 0.5 mM NADPH (cofactor).

  • Cofactor Regeneration: Glucose-6-phosphate dehydrogenase (G6PDH) + Glucose-6-phosphate (to recycle NADPH).

• Enzyme Addition (Sequential or Simultaneous):

  • Add purified RmlB (0.5 mg/mL) and RmlC (0.5 mg/mL). Incubate 30 min at 37°C.

  • Checkpoint: Monitor formation of 4-keto intermediate via UV absorbance (320 nm).

  • Add purified Tll (0.5 mg/mL) + NADPH regeneration system.

• Termination & Isolation:

  • Reaction typically reaches equilibrium in 2-4 hours.

  • Filter through 10 kDa cutoff filter to remove enzymes.

  • Purify nucleotide sugar via HPLC (anion exchange) or hydrolyze gently (pH 2) to release free sugar.

Data Summary: Enzymatic Route

Parameter	Value	Notes
Starting Material	dTDP-Glucose	Can be synthesized from TTP + Glc-1-P via RmlA.
Total Steps	1 (One-pot)	Cascade reaction.
Overall Yield	>80% - 95%	Stereospecificity of Tll prevents byproduct formation.
Purity	Ultra-High (>99%)	No stereoisomers formed; only filtration required.

Comparative Visualization

The following diagram illustrates the divergence between the chemical "force" strategy (inversion) and the enzymatic "flow" strategy (specific reduction).

Figure 1: Comparison of process flow. Note the bottleneck in chemical synthesis at the "Isomer Separation" stage versus the streamlined specificity of the enzymatic Tll reductase.

Critical Analysis & Recommendations

Yield vs. Scalability Matrix

Feature	Chemical Synthesis	Enzymatic Synthesis
Yield	Low (<25%) . Significant loss during the separation of the unwanted rhamnose isomer after reduction.	High (>85%) . The Tll enzyme dictates stereochemistry, eliminating the need for isomer separation.
Cost	Low Material Cost . L-Rhamnose is cheap. However, labor and solvent disposal costs are high.	High Initial Cost . Requires purified enzymes and expensive cofactors (NADPH), though regeneration systems mitigate this.
Time	Weeks . Multi-step synthesis requires intermediate purification and characterization.	Hours . The reaction is kinetic and completes rapidly in a bioreactor.
Flexibility	High . Allows for modification (e.g., adding azides or isotopes) at intermediate steps.	Low . Enzymes are substrate-specific; modifying the substrate often kills activity.

Expert Recommendation

• For Drug Discovery (Milligram Scale): Use Enzymatic Synthesis . The purity profile is superior, ensuring that bioassays on Legionella LPS interactions are not compromised by stereoisomeric contaminants. The Tll enzyme is the critical reagent to acquire.

• For Analog Library Generation: Use Chemical Synthesis . If you need to create 2-fluoro or 3-amino derivatives of L-pneumose for structure-activity relationship (SAR) studies, the chemical route provides the necessary synthetic handles that enzymes may not tolerate.

References

• Chemical Identity & Biological Context: Knirel, Y. A., & Valvano, M. A. (2011). Bacterial Lipopolysaccharides: Structure, Chemical Synthesis, Biogenesis and Interaction with Host Cells. Springer. (Contextualizes 6-deoxy-L-talose in Legionella).

• Enzymatic Pathway (Rml Pathway & Tll Reductase): Nakano, Y., et al. (2008). "Role of the dTDP-6-deoxy-L-lyxo-4-hexulose reductase (Tll) in the biosynthesis of 6-deoxy-L-talose." Journal of Bacteriology. (Defines the specific enzymatic reduction to talose).

• Chemical Synthesis Comparison (L-Hexoses): Hansen, F. G., & Bundgaard, E. (2013).[6] "Synthesis of L-Hexoses and Their Related Biomolecules." ResearchGate / RSC. (Provides yield data for chemical inversion strategies from L-rhamnose).

• One-Pot Enzymatic Systems: Wang, W., et al. (2016). "Efficient enzymatic synthesis of L-rhamnulose and L-fuculose." Bioorganic & Medicinal Chemistry Letters. (Demonstrates high-yield enzymatic cascades for rare deoxy sugars).

Sources

• 1. researchgate.net [researchgate.net]
• 2. caymanchem.com [caymanchem.com]
• 3. Frontiers | Structure, Dynamics and Cellular Insight Into Novel Substrates of the Legionella pneumophila Type II Secretion System [frontiersin.org]
• 4. Synthesis of L-gulose, L-galactose, and their acetylated aldehydo forms from 6-S-phenyl-6-thio-D-hexoses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis of 3-amino-2,3,6-trideoxy-2-fluoro-L-talose and -D-allose [(R)-2-fluoro-L-daunosamine and (R)-2-fluoro-D-ristosamine] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]